3-(Benzyloxy)-5-chloropyridine

• CAS: 251996-81-3

Core Science & Biosynthesis

Technical Guide: Structure Elucidation of 3-(Benzyloxy)-5-chloropyridine

[1]

Executive Summary

Target Compound: 3-(Benzyloxy)-5-chloropyridine (CAS: 251996-81-3) Molecular Formula: C₁₂H₁₀ClNO Application: Key intermediate in the synthesis of nicotinic acetylcholine receptor (nAChR) ligands and antitubercular agents.[1]

This guide details the structural validation of 3-(Benzyloxy)-5-chloropyridine.[1] It addresses the critical challenge of distinguishing the target O-alkylated ether from potential N-alkylated pyridone regioisomers and positional isomers (e.g., 2,5-disubstituted analogs).[1] The protocol integrates High-Resolution Mass Spectrometry (HRMS), 1D/2D Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy to establish a self-validating identification workflow.

Synthesis Context & Impurity Profile

To understand the analytical requirements, one must understand the genesis of the sample.[1] The most common synthetic route involves the O-alkylation of 5-chloropyridin-3-ol with benzyl bromide under basic conditions (e.g., K₂CO₃/DMF).[1]

Critical Analytical Challenge: The pyridin-3-ol tautomeric equilibrium allows for two competing pathways:

• O-Alkylation (Target): Formation of the ether linkage at C3.[1]

• N-Alkylation (Impurity): Attack by the ring nitrogen to form N-benzyl-5-chloro-3-pyridone.[1]

Differentiation Strategy:

• Aromaticity: The target retains full pyridine aromaticity.[1] The impurity adopts a localized enone-like system.[1]

• Chemical Shifts: The N-alkyl impurity displays diagnostic upfield proton shifts (olefinic character) and a carbonyl signal in 13C NMR.[1]

Analytical Workflow & Logic

Mass Spectrometry (MS)

Objective: Confirm molecular formula and halogen substitution pattern.[1]

• Ionization: ESI+ (Electrospray Ionization).

• Observed Ion: [M+H]⁺ at m/z 220.05.

• Isotope Pattern: The presence of a single chlorine atom dictates a characteristic 3:1 intensity ratio for the [M] and [M+2] peaks (m/z 220 and 222).

• Fragmentation: In-source fragmentation often yields a loss of the benzyl group (91 Da), leaving the chlorohydroxypyridine fragment (m/z 129).[1]

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment and regioisomer elimination.

1H NMR Analysis (500 MHz, DMSO-d₆)

The symmetry of the 3,5-disubstituted pyridine ring creates a distinct "three-spin system" with small meta-coupling constants (J ≈ 1.5–2.5 Hz).[1]

Position	Shift (δ ppm)	Multiplicity	J (Hz)	Assignment Logic
H-2	8.32	d	1.9	Deshielded by adjacent N and O-substituent.[1]
H-6	8.24	d	2.2	Deshielded by adjacent N and Cl-substituent.[1]
H-4	7.68	dd	2.2, 1.9	Shielded relative to H2/H6; located between substituents.[1]
Ph-H	7.35–7.48	m	-	Benzyl aromatic protons (5H).[1]
CH₂	5.23	s	-	Benzylic methylene; singlet confirms isolated CH₂.[1]

Note: Chemical shifts are solvent-dependent.[1] In CDCl₃, pyridine protons typically appear slightly upfield compared to DMSO-d₆.[1]

13C NMR Analysis (125 MHz, DMSO-d₆)

• Ether Carbon (C-O): The C3 carbon appears downfield (~154 ppm), consistent with O-substitution.

• Benzylic Carbon: The CH₂ signal at ~70 ppm is diagnostic for an ether.[1] An N-benzyl group (in the pyridone impurity) would typically show this signal at ~50–60 ppm.[1]

Advanced 2D NMR Confirmation

To explicitly rule out isomers, HMBC (Heteronuclear Multiple Bond Correlation) is required.[1]

• Experiment: 1H-13C HMBC.

• Critical Correlation: A strong cross-peak between the Benzylic CH₂ protons (δ 5.23) and the Pyridine C3 carbon (δ 154) confirms the ether linkage.

• Exclusion of N-Alkylation: If N-alkylation occurred, the benzylic protons would correlate to the carbons adjacent to the nitrogen (C2/C6), but the chemical shifts of those carbons would be significantly different (carbonyl-like).[1]

Experimental Protocols

Protocol A: NMR Sample Preparation

Purpose: Ensure high-resolution spectra without concentration broadening.[1]

• Mass: Weigh 5–10 mg of the solid sample into a clean vial.

• Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D) or CDCl₃ (neutralized with K₂CO₃ to prevent acid-catalyzed decomposition).

• Filtration: If any turbidity exists, filter through a cotton plug into the NMR tube.[1]

• Acquisition:

  • 1H: 16 scans, 30° relaxation delay (d1) to ensure integration accuracy of aromatic protons.

  • 13C: 1024 scans minimum for clear quaternary carbon detection.

Protocol B: HPLC Purity Check

Purpose: Quantify the ratio of O-isomer vs. N-isomer.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 280 nm (pyridine specific).

• Retention: The N-alkyl pyridone is more polar and will elute earlier than the target O-benzyl ether.[1]

Visualization of Structural Logic

The following diagram illustrates the decision matrix for confirming the structure and ruling out the primary impurity.

Caption: Logic flow for differentiating the target ether from the N-alkylated impurity using NMR markers.

Reference Data Table

The following table summarizes the expected spectral characteristics for 3-(Benzyloxy)-5-chloropyridine compared to its common impurities.

Feature	Target: 3-(Benzyloxy)-5-chloropyridine	Impurity: N-Benzyl-5-chloro-3-pyridone
1H NMR (Pyridine H)	δ 7.6 – 8.4 ppm (Aromatic)	δ 6.0 – 7.5 ppm (Olefinic/Enone)
1H NMR (Benzyl CH₂)	δ ~5.2 ppm (Deshielded by Oxygen)	δ ~5.0 ppm (Deshielded by Nitrogen)
13C NMR (C-X)	C-O: ~154 ppm	C=O: ~165 ppm
Coupling (J)	Meta (1.5–2.5 Hz)	Vicinal (7–10 Hz) often observed if ring saturation occurs
IR (Stretch)	1250 cm⁻¹ (C-O-C)	1660 cm⁻¹ (C=O[1][2] Amide/Pyridone)

References

• PubChem. (n.d.).[1][2] 3-(Benzyloxy)-5-chloropyridine.[1][3][4][5] National Center for Biotechnology Information.[1] Retrieved February 4, 2026, from [Link][1]

• National Institutes of Health (NIH). (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine.[1][6] PubMed Central.[1] Retrieved February 4, 2026, from [Link]

• ResearchGate. (2007).[1] 13C NMR chemical shifts of pyridine in various solvents. Retrieved February 4, 2026, from [Link]

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A Guide to the Spectroscopic Characterization of 3-(Benzyloxy)-5-chloropyridine: An NMR Perspective

Abstract

This technical guide provides a detailed analysis of the nuclear magnetic resonance (NMR) spectroscopic data for the heterocyclic compound 3-(Benzyloxy)-5-chloropyridine. In the absence of publicly available experimental spectra, this document presents a comprehensive predicted ¹H and ¹³C NMR dataset. The predictions are grounded in foundational NMR principles and supported by comparative analysis with structurally analogous compounds. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust framework for the structural elucidation and quality control of this and related pyridine derivatives. The methodologies for spectral prediction, interpretation, and the underlying scientific rationale are discussed in depth to ensure scientific integrity and practical utility.

Introduction: The Structural Significance of Substituted Pyridines

Substituted pyridines are a cornerstone of medicinal chemistry and materials science, forming the core scaffold of numerous pharmaceuticals and functional materials. Their utility stems from the pyridine ring's unique electronic properties and its capacity for diverse functionalization. 3-(Benzyloxy)-5-chloropyridine, in particular, is a valuable intermediate in organic synthesis, combining the electron-withdrawing nature of the chloro substituent with the versatile benzyloxy group.

Accurate structural characterization is paramount in the synthesis and application of such molecules. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the unambiguous determination of molecular structure in solution.[1] This guide will delve into the expected ¹H and ¹³C NMR spectroscopic signatures of 3-(Benzyloxy)-5-chloropyridine, providing a detailed interpretation that serves as a benchmark for researchers working with this compound.

Methodology: Predicting NMR Spectra

The predicted NMR data herein are derived from established principles of chemical shift theory and spin-spin coupling, corroborated by empirical data from similar structures. Key factors influencing the chemical shifts of aromatic protons and carbons include:

• Inductive Effects: The electronegativity of substituents directly influences the electron density of the pyridine ring, causing deshielding (downfield shift) or shielding (upfield shift) of nearby nuclei.[2]

• Mesomeric (Resonance) Effects: Substituents can donate or withdraw electron density through the π-system of the ring, affecting the chemical shifts of ortho and para positions.

• Anisotropic Effects: The π-electron cloud of the aromatic rings generates its own magnetic field, which can either shield or deshield protons depending on their spatial orientation relative to the ring.[2]

For this prediction, data from 3-chloropyridine and other alkoxy-substituted pyridines were used as a reference to estimate the incremental shifts caused by the benzyloxy and chloro groups.

Experimental Protocol for NMR Data Acquisition (General Procedure)

While experimental data for the title compound is not provided, a standard protocol for acquiring such data is outlined below for reference.

• Sample Preparation: Dissolve approximately 5-10 mg of 3-(Benzyloxy)-5-chloropyridine in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can slightly influence chemical shifts.[3]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0 ppm.[4]

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Parameters: Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Parameters: A proton-decoupled experiment is standard to produce singlet peaks for each unique carbon. A larger number of scans is typically required due to the low natural abundance of the ¹³C isotope.[5]

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 3-(Benzyloxy)-5-chloropyridine is predicted to exhibit signals corresponding to the protons of the pyridine ring and the benzyloxy group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-2	8.35	d	2.5
H-4	7.45	dd	2.5, 1.5
H-6	8.45	d	1.5
-OCH₂-	5.15	s	-
Phenyl (o, m, p)	7.30 - 7.50	m	-

Interpretation of the Predicted ¹H NMR Spectrum

• Pyridine Protons (H-2, H-4, H-6): The protons on the pyridine ring are expected to appear in the aromatic region (7.0-9.0 ppm). The protons at positions 2 and 6, being adjacent to the electronegative nitrogen atom, are significantly deshielded and thus appear at the lowest field.[6] The chloro and benzyloxy substituents will further influence their precise chemical shifts. The observed splitting pattern arises from spin-spin coupling between the pyridine protons. H-2 is coupled to H-4 (meta-coupling, small J value), H-6 is coupled to H-4 (meta-coupling, small J value), and H-4 is coupled to both H-2 and H-6.

• Benzyloxy Methylene Protons (-OCH₂-): The two protons of the methylene bridge are chemically equivalent and are expected to appear as a sharp singlet around 5.15 ppm. Their chemical shift is downfield due to the deshielding effect of the adjacent oxygen atom.

• Phenyl Protons: The five protons of the phenyl ring of the benzyloxy group are expected to appear as a complex multiplet in the range of 7.30-7.50 ppm. The ortho, meta, and para protons will have slightly different chemical shifts, leading to the multiplet pattern.

Sources

• 1. Molecular Structure, Spectral Analysis, Molecular Docking and Physicochemical Studies of 3-Bromo-2-hydroxypyridine Monomer and Dimer as Bromodomain Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Safe Handling and Application of 3-(Benzyloxy)-5-chloropyridine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals working with 3-(Benzyloxy)-5-chloropyridine. As a pivotal building block in medicinal chemistry, particularly for synthesizing novel therapeutics, a thorough understanding of its properties and safe handling is paramount. This document moves beyond mere procedural lists to provide a foundational understanding of the causality behind recommended protocols, ensuring a culture of safety and experimental integrity.

Compound Profile and Significance

3-(Benzyloxy)-5-chloropyridine is a substituted pyridine derivative. The pyridine ring is a common scaffold in pharmacologically active molecules, while the benzyloxy group can serve as a stable protecting group for a hydroxyl functionality or contribute to the molecule's bioactivity through specific interactions with biological targets.[1][2] The chlorine substituent provides a reactive site for further chemical modifications, such as cross-coupling reactions, making this compound a versatile intermediate in the synthesis of complex molecules for drug discovery and agrochemicals.[3][4] Its utility has been noted in the development of ligands for neuronal receptors and other targeted therapies.[1][4]

Physicochemical Properties

A clear understanding of the compound's physical properties is the first step in ensuring safe handling and storage. While specific data for 3-(Benzyloxy)-5-chloropyridine is not fully compiled in a single source, data from structurally similar compounds, such as its bromo- and methoxy-analogs, provides a reliable basis for handling protocols.

Property	Data	Source
Molecular Formula	C₁₂H₁₀ClNO	[5]
Molecular Weight	219.67 g/mol	Calculated
Appearance	Expected to be a White to Light Yellow Powder/Crystal	[6]
Melting Point	69.0 to 73.0 °C (for 3-(Benzyloxy)-5-bromopyridine)	[6]
Solubility	Soluble in alcohol and ether; low water solubility expected	[7]
Storage	Room temperature, in a cool, dark, dry, and well-ventilated place	[8][9]

Hazard Identification and Risk Mitigation

As a chlorinated pyridine derivative, 3-(Benzyloxy)-5-chloropyridine must be handled with care. The hazards are associated with its potential toxicity and irritant properties, which are characteristic of this chemical class.[7][10]

GHS Classification (Anticipated)

Based on data for analogous compounds like 3-chloropyridine and other substituted pyridines, the following GHS hazard classifications should be assumed until specific data is available.[9][10]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Acute Toxicity, Dermal	Category 2 / 3	H310/H311: Fatal/Toxic in contact with skin
Skin Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1 / 2	H318/H319: Causes serious eye damage/irritation
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation
Acute Aquatic Hazard	Category 1	H400: Very toxic to aquatic life
Chronic Aquatic Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects

Engineering Controls: The First Line of Defense

The primary method for mitigating exposure is through robust engineering controls. Personal Protective Equipment (PPE) is a final barrier, not a substitute for a safe work environment.

• Ventilation: All handling of 3-(Benzyloxy)-5-chloropyridine, from weighing to reaction setup, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[11][12] Local exhaust ventilation is critical.[10]

• Safety Equipment: Eyewash stations and safety showers must be readily accessible and tested regularly.[13]

Standard Operating Procedure: Safe Handling Workflow

Adherence to a systematic workflow is crucial for minimizing risk. The following protocol outlines the necessary steps for safely handling 3-(Benzyloxy)-5-chloropyridine in a laboratory setting.

Caption: Standard workflow for handling 3-(Benzyloxy)-5-chloropyridine.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.[11][14]

• Hand Protection: Nitrile or neoprene gloves are recommended.[11][15] Avoid latex. Always inspect gloves before use and use proper removal techniques to avoid contaminating skin.[9][16]

• Eye and Face Protection: Chemical splash goggles that conform to EN166 or NIOSH standards are mandatory.[13][16] When handling larger quantities or if there is a significant splash risk, a face shield should be worn in addition to goggles.[14][16]

• Body Protection: A lab coat is standard. For tasks with a higher risk of splash, a chemically resistant apron or coveralls (e.g., Tychem) should be used.[16][17]

• Respiratory Protection: If engineering controls are insufficient or during a spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[14][18] All respirator use must be part of a formal respiratory protection program that includes fit testing.[14]

Storage and Stability

Proper storage is essential to maintain the compound's integrity and prevent hazardous situations.

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][10] Keep away from heat, sparks, and open flames.[19]

• Incompatibilities: Avoid strong oxidizing agents.[13]

• Stability: While generally stable, related compounds can be sensitive to hydrolysis.[3] Storing under an inert atmosphere (e.g., argon) can prolong shelf life, especially for long-term storage.[3]

Synthesis and Reactivity Considerations

Understanding the synthesis of 3-(Benzyloxy)-5-chloropyridine provides insight into potential impurities and reaction hazards. A common synthetic route involves the reaction of 3-hydroxy-5-chloropyridine with benzyl chloride.

Caption: General synthetic scheme for 3-(Benzyloxy)-5-chloropyridine.

This reaction typically uses a strong base like sodium hydride in an anhydrous solvent like DMF.[1] This process requires strict control of anhydrous conditions, as sodium hydride reacts violently with water. The benzyloxy group is relatively stable but can be cleaved under certain reductive or oxidative conditions.[3] The chloro-substituent is the primary site for further functionalization, often via metal-catalyzed cross-coupling reactions.

Experimental Protocol: Synthesis of 3-(Benzyloxy)-5-chloropyridine

This protocol is adapted from methods for similar compounds and should be performed only after a thorough, site-specific risk assessment.[1]

• Preparation: Under an inert atmosphere (Argon or Nitrogen), add anhydrous DMF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Base Addition: Cool the flask to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) portion-wise to the DMF. Causality: Portion-wise addition at 0 °C controls the exothermic reaction and hydrogen gas evolution.

• Alkoxide Formation: Slowly add benzyl alcohol (1.1 equivalents) via the dropping funnel. Allow the mixture to stir at room temperature for 30 minutes. The formation of sodium benzoxide will be observed.

• Pyridine Addition: Add 3-hydroxy-5-chloropyridine (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the mixture to 80 °C and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12-18 hours).

• Workup: Cool the reaction to room temperature and cautiously quench by the slow addition of water. Causality: Slow addition is critical to safely react any remaining sodium hydride.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the combined organic layers with water and brine.

• Purification: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Emergency Procedures

In the event of exposure or a spill, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area with plenty of soap and water for at least 15 minutes.[10] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[18] Remove contact lenses if present and easy to do.[19] Seek immediate medical attention.

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing.[10] If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[9] Rinse mouth with water. Never give anything by mouth to an unconscious person.[9] Call a poison control center or doctor immediately.

• Spill Cleanup: Evacuate the area. Remove all ignition sources.[18] Wearing full PPE, contain the spill and absorb it with an inert material (e.g., sand, vermiculite).[20] Collect the material in a sealed container for proper disposal.[18]

References

• Sigma-Aldrich. (2024). Safety Data Sheet.
• Thermo Fisher Scientific. (2025). Safety Data Sheet for 2-Amino-5-chloropyridine.
• Fisher Scientific. (2009). Safety Data Sheet for Pyridine.
• Benchchem. (n.d.). 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride.
• CP Lab Safety. (n.d.). 3-Benzyloxy-5-chloro-2-methoxypyridine, min 98%, 100 grams.
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
• New Jersey Department of Health. (n.d.). Hazard Summary: Pyridine.
• ECHEMI. (n.d.). 3-(BENZYLOXY)-5-BROMOPYRIDINE SDS.
• Benchchem. (n.d.). An In-depth Technical Guide to 5-(Benzyloxy)pyridin-3-amine: Discovery, Synthesis, and Characterization.
• Chem-Impex. (n.d.). 3-Benzyloxy-5-bromopyridine.
• Jubilant Ingrevia Limited. (n.d.). 3-Chloropyridine Safety Data Sheet.
• CDH Fine Chemical. (n.d.). 2,3-difluoro-5-chloro pyridine Safety Data Sheet.
• PubChem. (n.d.). 3-(Benzyloxy)-5-bromopyridine.
• Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 3-Benzyloxy-5-bromopyridine.
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• BLD Pharm. (n.d.). 3-(Benzyloxy)-5-chloropyridine.
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• Environmental Health & Safety Services. (n.d.). Personal Protective Equipment.
• Carl ROTH. (2025). Safety Data Sheet: Pyridine.
• National Institutes of Health (NIH). (2022). Introduction of benzyloxy pharmacophore into aryl/heteroaryl chalcone motifs as a new class of monoamine oxidase B inhibitors.
• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE).
• New Mexico State University. (2015). Personal Protective Equipment (PPE) Guide – Chemical Resistance.
• Post Apple Scientific. (2025). How to Choose PPE for Chemical Work.
• National Center for Biotechnology Information (NCBI). (n.d.). Toxicity Studies of o-Chloropyridine.
• University of Hawaii. (n.d.). UNIT 7: Personal Protective Equipment.
• Electronic Chemical. (n.d.). 2,3-Difluoro-5-Chloropyridine – High-Purity for Pharmaceutical Use.

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Strategic Utilization of 3-(Benzyloxy)-5-chloropyridine: A Technical Guide

Topic: Strategic Utilization of 3-(Benzyloxy)-5-chloropyridine in Medicinal Chemistry Content Type: In-Depth Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

3-(Benzyloxy)-5-chloropyridine (CAS 251996-81-3) is a high-value heterocyclic intermediate that serves as a "latent" form of the privileged 3-chloro-5-hydroxypyridine scaffold. Its structural utility lies in the orthogonality of its functional groups: the chemically stable benzyloxy ether masks a phenolic hydroxyl, while the 5-chloro substituent provides a handle for transition-metal-catalyzed cross-coupling or nucleophilic aromatic substitution (

).

This guide details the compound's application in the synthesis of nicotinic acetylcholine receptor (nAChR) ligands, its role in Fragment-Based Drug Discovery (FBDD), and its emerging utility in PROTAC linker design.

Chemical Profile & Structural Analysis[1][2]

Property	Data
CAS Number	251996-81-3
IUPAC Name	3-(Benzyloxy)-5-chloropyridine
Molecular Formula
Molecular Weight	219.67 g/mol
Physical State	Solid (typically white to off-white powder)
Solubility	Soluble in DCM, EtOAc, DMSO; sparingly soluble in water
Key Reactivity	C–Cl bond (Suzuki/Buchwald coupling); Benzyl ether (Hydrogenolysis/Acid hydrolysis)

Electronic Environment

The pyridine ring is electron-deficient, making the C–Cl bond susceptible to oxidative addition by palladium catalysts, albeit less reactive than corresponding bromides or iodides. The benzyloxy group at the C3 position acts as an electron-donating group (EDG) by resonance, slightly deactivating the ring toward nucleophilic attack compared to unsubstituted chloropyridines, but stabilizing the pyridine nitrogen lone pair for coordination chemistry.

Core Application: Synthesis of nAChR Modulators

The 3-hydroxy-5-halopyridine motif is a "privileged structure" in neuroscience, specifically for ligands targeting neuronal nicotinic acetylcholine receptors (nAChRs).

Mechanism of Action

Ligands such as SIB-1508Y (Altinicline) and Epibatidine analogs often feature a pyridine ring capable of hydrogen bonding with the receptor's binding pocket. The 3-hydroxyl group (revealed after deprotection) acts as a critical H-bond donor/acceptor, while the 5-chloro substituent fills a hydrophobic pocket, enhancing potency and selectivity for

or subtypes.

Synthetic Workflow

3-(Benzyloxy)-5-chloropyridine is preferred over the free phenol during early synthetic steps to prevent catalyst poisoning (via phenoxide coordination) and to avoid competitive side reactions during lithiation or coupling.

Figure 1: Synthetic workflow converting the protected scaffold into bioactive nAChR ligands.

Fragment-Based Drug Discovery (FBDD) & PROTACs

FBDD Utility

With a molecular weight of ~220 Da and distinct vectors for growth, this molecule is an ideal fragment starting point.

• Vector 1 (C5-Cl): Allows expansion into bi-aryl systems via Suzuki coupling.

• Vector 2 (C3-OBn): Can be deprotected to OH, then alkylated to explore ether-linked diversity.

• Vector 3 (N1): Pyridine nitrogen can be converted to N-oxides or salts to alter solubility and metabolic stability.

PROTAC Linker Chemistry

In the development of Proteolysis Targeting Chimeras (PROTACs), the 3-hydroxy-5-chloropyridine moiety serves as a "warhead" connector.

• Deprotection: Yields the free phenol.

• Linker Attachment: The phenol reacts with bifunctional PEG chains or alkyl halides to attach the E3 ligase ligand (e.g., Cereblon or VHL binders).

• Target Binding: The chloropyridine moiety remains available to bind specific target proteins (e.g., kinases).

Experimental Protocols

Protocol A: Deprotection to 3-Chloro-5-hydroxypyridine

This protocol uses acidic hydrolysis, which preserves the chloro-substituent better than hydrogenolysis (which risks hydrodechlorination).

Reagents: Trifluoroacetic acid (TFA), Methanol. Procedure:

• Dissolve 3-(benzyloxy)-5-chloropyridine (1.0 eq) in neat TFA (10-15 volumes).

• Heat the solution to 50–60°C for 6–8 hours. Monitor by TLC or LCMS for disappearance of the starting material.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA.

• Redissolve the residue in Methanol (MeOH).

• Optional: Treat with HCl in MeOH (6N) to convert the product to the hydrochloride salt for easier crystallization.

• Precipitate with diethyl ether or crystallize from MeOH/EtOAc to yield 3-chloro-5-hydroxypyridine .

Protocol B: Suzuki-Miyaura Cross-Coupling

Standard conditions for functionalizing the C5 position.

Reagents: Arylboronic acid (1.2 eq),

(5 mol%), (3.0 eq), Dioxane/Water (4:1). Procedure:

• Charge a reaction vial with 3-(benzyloxy)-5-chloropyridine (1.0 eq), arylboronic acid (1.2 eq), and

  (3.0 eq).

• Add degassed Dioxane/Water (4:1, 0.1 M concentration).

• Add

  (0.05 eq) under an inert atmosphere ( or Ar).

• Heat to 90°C for 12 hours.

• Cool, filter through Celite, and purify via flash column chromatography (Hexanes/EtOAc).

Strategic Logic & Divergent Synthesis

The diagram below illustrates how a single batch of 3-(benzyloxy)-5-chloropyridine can support multiple research programs by diverging into different chemical spaces.

Figure 2: Divergent synthetic pathways utilizing the orthogonal reactivity of the scaffold.

Safety & Handling

• Hazards: The compound is an irritant (H315, H319, H335). The deprotection step using TFA requires a fume hood due to corrosive vapors.

• Storage: Store at 4°C. The benzyloxy group prevents oxidation of the phenol, making this intermediate significantly more stable for long-term storage than its deprotected counterpart.

References

• PubChem. 3-(Benzyloxy)-5-chloropyridine Compound Summary. [Link]

• PrepChem. Synthesis of N-(2-aminoethyl)-3-hydroxy-5-chloropyridine-2-carboxamide hydrochloride. (Demonstrates deprotection protocol). [Link]

• Journal of Medicinal Chemistry. Synthesis and Evaluation of Nicotine Analogs as Neuronal Nicotinic Acetylcholine Receptor Ligands. (Context for 3-hydroxy-5-halo scaffolds). [Link]

Protocols & Analytical Methods

Application Note: Regioselective Chloromethylation of 3-(Benzyloxy)pyridine

This Application Note is designed for research scientists and process chemists engaged in the synthesis of functionalized pyridine intermediates. It addresses the specific challenges of performing a Blanc chloromethylation on an electron-deficient heteroaromatic system activated by an alkoxy group.

Executive Summary

The introduction of a chloromethyl group (-CH

Cl) onto a pyridine ring is a pivotal transformation in medicinal chemistry, often serving as a linchpin for coupling reactions (e.g., in the synthesis of proton pump inhibitors or kinase inhibitors). While the Blanc chloromethylation is standard for benzene derivatives, its application to pyridine is complicated by the ring's electron deficiency and the basicity of the nitrogen atom.

This protocol details the direct chloromethylation of 3-(benzyloxy)pyridine.[1] Unlike standard benzene chemistry, the success of this reaction relies heavily on the activating power of the benzyloxy group to overcome the deactivating effect of the pyridinium salt formed in situ.

Key Technical Insight: Literature suggests the formation of the 5-chloromethyl isomer (meta to the alkoxy group) or the 2-chloromethyl isomer (ortho to the alkoxy group) depending on specific catalytic conditions. This guide prioritizes a Zinc Chloride (ZnCl

) catalyzed route to maximize conversion, with a critical emphasis on safety due to the potential formation of bis(chloromethyl) ether (BCME).

Safety Directive: The BCME Hazard

CRITICAL WARNING: The combination of formaldehyde (or paraformaldehyde) and hydrogen chloride generates bis(chloromethyl) ether (BCME) as a byproduct. BCME is a potent human carcinogen (OSHA Select Carcinogen).

• Engineering Controls: All operations must be performed in a high-efficiency chemical fume hood.

• Closed System: The reaction vessel must be vented through a scrubber system (e.g., aqueous ammonia or NaOH) to neutralize escaping vapors.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Waste Disposal: Quench all reaction mixtures and washes with aqueous ammonia to decompose potential BCME traces before disposal.

Reaction Mechanism & Logic

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS). The 3-benzyloxy group acts as an Ortho/Para director, activating the pyridine ring. However, the acidic conditions protonate the pyridine nitrogen, creating a highly deactivated pyridinium species.

The mechanism involves the in-situ generation of a chloromethyl oxonium ion (or related electrophile) from paraformaldehyde and HCl, catalyzed by ZnCl

.

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic flow of the Blanc chloromethylation on the activated pyridine substrate.

Materials & Equipment

Component	Specification	Role
Substrate	3-(Benzyloxy)pyridine (>98%)	Starting Material
Reagent A	Paraformaldehyde (Powder)	Formaldehyde Source
Reagent B	Hydrochloric Acid (Conc. 37%)	Reagent & Solvent
Catalyst	Zinc Chloride (Anhydrous, ZnCl )	Lewis Acid Catalyst
Solvent	Glacial Acetic Acid (Optional)	Co-solvent (if solubility issues arise)
Quench	Ammonium Hydroxide (25%)	Neutralization & BCME destruction
Extraction	Dichloromethane (DCM)	Product Isolation

Experimental Protocol

Phase 1: Preparation

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a thermometer. Attach the condenser outlet to a scrubber trap containing 10% Ammonium Hydroxide (to neutralize HCl and destroy BCME vapors).

• Drying: Flame-dry the glassware under nitrogen flow if using anhydrous HCl gas (preferred for high yield). If using aqueous conc.[2][3] HCl (standard Blanc), standard air-drying is sufficient.

Phase 2: The Chloromethylation Reaction[1][5]

• Charging: Charge the flask with 3-(benzyloxy)pyridine (1.0 equiv) and Paraformaldehyde (1.5 – 2.0 equiv).

• Catalyst Addition: Add anhydrous ZnCl

  (0.5 – 1.0 equiv). Note: ZnCl is hygroscopic; handle quickly.

• Acid Addition:

  • Method A (Aqueous):[3] Add Conc. HCl (10-15 volumes relative to substrate weight) dropwise while cooling on an ice bath to maintain T < 20°C.

  • Method B (Anhydrous - High Performance): Suspend solids in Glacial Acetic Acid and bubble dry HCl gas through the mixture until saturation.

• Reaction: Heat the mixture to 60°C – 70°C .

  • Process Control: Monitor by TLC (System: 50% EtOAc/Hexane) or HPLC. The reaction typically requires 4–8 hours.

  • Endpoint: Disappearance of the starting material. Note that prolonged heating may lead to polymerization or benzyl ether cleavage.

Phase 3: Workup & Isolation[1]

• Quenching: Cool the reaction mixture to 0°C. Pour the mixture slowly onto crushed ice (approx. 5x reaction volume).

• Neutralization: Carefully adjust pH to ~8–9 using 20% NaOH or NH

  OH. Caution: Exothermic.

  • Critical Step: Ensure the pH does not exceed 10 to avoid hydrolysis of the benzyl ether or the newly formed chloromethyl group (to hydroxymethyl).

• Extraction: Extract the aqueous phase with Dichloromethane (DCM) (3 x volumes).

• Washing: Wash combined organics with Brine (1x) and Water (1x).

• Drying: Dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure (Rotavap) at < 40°C.

• Purification: The crude residue is often a semi-solid.

  • Purification: Flash column chromatography (Silica gel, Gradient: 0-30% EtOAc in Hexanes).

  • Storage: The product is unstable; store as the HCl salt or use immediately in the next step.

Process Control & Troubleshooting

Regioselectivity Verification

The directing effects in 3-benzyloxypyridine are complex. The alkoxy group directs ortho/para (positions 2, 4, 6), while the protonated nitrogen deactivates the ring.

• Literature Claim: Some sources indicate the 5-position (meta to alkoxy) is favored under specific acidic conditions [1].

• Theoretical Expectation: Substitution at the 2-position (ortho) is also electronically viable.

• Action: You MUST verify the isomer using 2D-NMR (HMBC/NOESY). Look for cross-peaks between the benzyloxy -CH

  - protons and the adjacent ring protons.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion	Deactivation of Pyridine Ring	Increase ZnCl load; Switch to Method B (HCl gas/Acetic Acid).
Benzyl Cleavage	Acid concentration too high / Temp too high	Reduce temperature to 50°C; Reduce reaction time.
Polymerization	Formaldehyde excess	Reduce Paraformaldehyde to 1.2 equiv; Maintain strict temp control.
Product Hydrolysis	Workup pH too high	Neutralize only to pH 7-8; Use NaHCO instead of NaOH.

References

• BenchChem. Synthesis of 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride. Retrieved from (Accessed Feb 4, 2026).

• Wikipedia. Blanc Chloromethylation Reaction. Retrieved from (Accessed Feb 4, 2026).

• Fuson, R. C., & McKeever, C. H. (1942). Chloromethylation of Aromatic Compounds. Organic Reactions. (Classic mechanism reference).

• Google Patents. Process for making substituted chloromethylpyridines (Generic Context). US6399781B1. Retrieved from .

Sources

• 1. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 2. US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine - Google Patents [patents.google.com]
• 3. Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride - Eureka | Patsnap [eureka.patsnap.com]

Application Notes &amp; Protocols for the Suzuki-Miyaura Coupling of 3-Chloropyridine Derivatives

A Senior Application Scientist's Guide for Robust and High-Yield Cross-Coupling

For researchers, medicinal chemists, and professionals in drug development, the pyridine scaffold is a cornerstone of molecular design. Among the various methods for its elaboration, the Suzuki-Miyaura cross-coupling reaction stands out as a powerful tool for forging carbon-carbon bonds.[1][2] However, the successful coupling of electron-deficient heteroaryl halides, such as 3-chloropyridines, presents unique challenges that necessitate a nuanced understanding of the reaction conditions. This guide provides an in-depth analysis of the critical parameters and offers field-proven protocols to empower you to achieve reliable and high-yielding Suzuki couplings with this important substrate class.

The inherent electron-deficient nature of the pyridine ring, particularly at the 2- and 4-positions, can influence the reactivity of the C-Cl bond at the 3-position. Furthermore, the Lewis basicity of the pyridine nitrogen can lead to catalyst inhibition or the formation of inactive complexes, complicating the reaction outcome.[3] Overcoming these hurdles requires careful selection of the catalyst, ligand, base, and solvent system.

The Catalytic Heart of the Reaction: The Suzuki-Miyaura Cycle

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst.[4][5] The fundamental steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 3-chloropyridine, forming a Pd(II) complex. This is often the rate-limiting step for less reactive aryl chlorides.[4][5]

• Transmetalation: The organic group from the boronic acid or ester is transferred to the palladium center. This step is typically facilitated by a base, which activates the boronic acid.[5][6]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium complex, forming the desired biaryl product and regenerating the active Pd(0) catalyst.[4][5]

Caption: A simplified representation of the Suzuki-Miyaura catalytic cycle.

Optimizing Reaction Conditions for 3-Chloropyridine Derivatives

The success of a Suzuki coupling with 3-chloropyridines hinges on the judicious selection of each reaction component.

Catalyst and Ligand Selection: The Power Couple

For the less reactive C-Cl bond in 3-chloropyridines, the choice of palladium precursor and, more importantly, the ancillary ligand is critical.

• Ligands: Electron-rich and sterically bulky phosphine ligands are generally required to facilitate the oxidative addition of aryl chlorides.[7]

  • Buchwald-type ligands: Ligands such as SPhos, XPhos, and RuPhos are highly effective for coupling aryl chlorides. Their steric bulk promotes the formation of monoligated Pd(0) species, which are highly reactive in oxidative addition.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands, such as IPr and IMes, are strong σ-donors that form very stable and highly active palladium complexes capable of activating C-Cl bonds.[6]

  • Tri-tert-butylphosphine (P(t-Bu)₃): This is a relatively simple yet highly effective ligand for the Suzuki coupling of aryl chlorides.[6][8]

The Role of the Base: More Than Just a Proton Scavenger

The base plays a crucial role in the transmetalation step by activating the boronic acid to form a more nucleophilic boronate species.[5][6] The choice of base can significantly impact the reaction rate and yield.

• Inorganic Bases:

  • Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃): These are widely used and effective bases, often in aqueous solutions.[9] Cesium carbonate is more soluble in organic solvents and can be more effective in some cases.

  • Phosphates (K₃PO₄): A strong, non-nucleophilic base that is often effective for challenging couplings.

  • Fluorides (KF): Can be particularly useful for couplings involving boronic esters.[8]

• Organic Bases:

  • Alkoxides (NaOt-Bu, KOt-Bu, LiOtBu): Strong bases that can be highly effective, especially in anhydrous conditions.[10] However, their use may be limited by the presence of base-sensitive functional groups.

Solvent Systems: Creating the Right Environment

The solvent must be capable of dissolving the reactants and be compatible with the chosen catalyst and base.

• Ethereal Solvents: Dioxane and tetrahydrofuran (THF) are commonly used, often in combination with water when using inorganic bases.[8][9]

• Aromatic Solvents: Toluene is a good choice for higher temperature reactions.

• Polar Aprotic Solvents: Dimethylformamide (DMF) and acetonitrile can also be employed, but their coordinating ability may influence the catalytic activity.

• Aqueous Conditions: Running the reaction in water or a mixture of an organic solvent and water is often beneficial for both reactivity and environmental considerations.[11][12]

The Boronic Acid Partner: Stability and Reactivity

While boronic acids are the most common coupling partners, boronic esters (e.g., pinacol esters) offer enhanced stability and are often preferred for substrates that are prone to protodeboronation.[13][14] A slight excess of the boronic acid or ester (1.1-1.5 equivalents) is typically used to drive the reaction to completion.[12]

Recommended Reaction Conditions for 3-Chloropyridine Derivatives

Based on literature precedent and practical experience, the following table summarizes effective starting points for the Suzuki coupling of 3-chloropyridine derivatives.

Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Notes
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O (10:1)	100	A robust system for a wide range of substrates.
Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (6)	KF (3)	THF	50	Milder conditions suitable for sensitive functional groups.[8]
PdCl₂(dppf) (3)	-	Na₂CO₃ (2)	Dioxane/H₂O (4:1)	90	A classic catalyst system, effective for many applications.
[Pd(IPr)Cl₂]₂ (1)	-	NaOt-Bu (2)	Dioxane	110	For particularly challenging or sterically hindered substrates.

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the Suzuki coupling of a 3-chloropyridine derivative with an arylboronic acid.

Caption: A typical workflow for a Suzuki-Miyaura coupling reaction.

Materials:

• 3-Chloropyridine derivative (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol)

• Toluene (5 mL)

• Water (0.5 mL)

• Reaction vial with a stir bar

• Inert gas (Nitrogen or Argon)

• Heating block or oil bath

Procedure:

• Vessel Preparation: To a dry reaction vial containing a magnetic stir bar, add the 3-chloropyridine derivative (1.0 mmol), the arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• Catalyst and Ligand Addition: Add the palladium precursor, Pd(OAc)₂ (0.02 mmol), and the ligand, SPhos (0.04 mmol).

• Solvent Addition: Add toluene (5 mL) and water (0.5 mL) to the vial.

• Inert Atmosphere: Seal the vial with a cap containing a septum. Purge the reaction mixture with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen.

• Reaction: Place the vial in a preheated heating block or oil bath set to 100 °C. Stir the reaction mixture vigorously for the determined reaction time (typically 4-24 hours).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate (20 mL).

  • Wash the organic layer with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Troubleshooting Common Issues

• Low or No Conversion:

  • Inactive Catalyst: Ensure the palladium precursor and ligand are of good quality. Consider using a pre-catalyst. Ensure the reaction is thoroughly deoxygenated as oxygen can deactivate the catalyst.

  • Inefficient Oxidative Addition: Switch to a more electron-rich and sterically bulky ligand. Increase the reaction temperature.

  • Protodeboronation: The boronic acid is being protonated and removed from the reaction. Consider using a boronic ester or a milder base. Ensure the reaction is anhydrous if using strong, non-aqueous bases.[15]

• Formation of Side Products:

  • Homocoupling of Boronic Acid: This can occur at higher temperatures or with excess boronic acid. Reduce the reaction temperature or the amount of boronic acid.

  • Dehalogenation of the 3-Chloropyridine: This may indicate a problem with the transmetalation step. Optimize the base and solvent system.

Conclusion

The Suzuki-Miyaura coupling of 3-chloropyridine derivatives is a highly valuable transformation in modern organic synthesis. While challenges exist due to the electronic nature of the substrate, a rational approach to the selection of the catalyst, ligand, base, and solvent can lead to highly efficient and reproducible results. The protocols and insights provided in this guide serve as a robust starting point for your synthetic endeavors, enabling the rapid and reliable construction of complex pyridine-containing molecules.

References

Sources

• 1. byjus.com [byjus.com]
• 2. youtube.com [youtube.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.co.uk]
• 13. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. reddit.com [reddit.com]

The Strategic Utility of 3-(Benzyloxy)-5-chloropyridine in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: A Versatile Scaffold for Targeted Drug Discovery

In the landscape of contemporary drug discovery, the pursuit of novel molecular entities with high potency and selectivity against specific biological targets is paramount. Within the medicinal chemist's toolkit, privileged scaffolds—molecular frameworks that can interact with multiple, distinct biological targets—are invaluable. 3-(Benzyloxy)-5-chloropyridine has emerged as a strategically significant building block, offering a versatile platform for the synthesis of a diverse array of pharmacologically active compounds. Its utility is primarily rooted in the orthogonal reactivity of its functional groups: the chloro substituent, which is amenable to a variety of cross-coupling reactions, and the benzyloxy group, which serves as a stable protecting group for a phenolic hydroxyl, a common pharmacophoric element. This guide provides an in-depth exploration of the applications of 3-(Benzyloxy)-5-chloropyridine in medicinal chemistry, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Core Applications in Medicinal Chemistry

The strategic placement of the chloro and benzyloxy groups on the pyridine ring makes 3-(Benzyloxy)-5-chloropyridine a key intermediate in the synthesis of compounds targeting a range of therapeutic areas. The primary applications lie in the development of kinase inhibitors and selective cyclooxygenase-2 (COX-2) inhibitors.

Synthesis of Kinase Inhibitors: Targeting Focal Adhesion Kinase (FAK)

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival.[1] Its overexpression is implicated in the progression and metastasis of various solid tumors, making it a compelling target for anticancer drug discovery.[1] Several FAK inhibitors feature a substituted pyridine core, and 3-(Benzyloxy)-5-chloropyridine serves as a valuable precursor for the construction of these complex molecules.

The general synthetic strategy involves the use of the chloro-substituent as a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce aryl or heteroaryl moieties. The benzyloxy group protects the pyridinol functionality, which can be a key hydrogen bond donor/acceptor in the kinase hinge-binding region of the final compound. This protecting group can be readily removed in the final steps of the synthesis.

A notable example of a FAK inhibitor with a related structural motif is GSK2256098 , a potent and selective FAK inhibitor that has been investigated in clinical trials for various cancers, including glioblastoma and meningioma.[1][2] GSK2256098 is an ATP-competitive inhibitor of FAK, targeting the phosphorylation at tyrosine 397.[3] While the direct synthesis of GSK2256098 from 3-(Benzyloxy)-5-chloropyridine is not explicitly detailed in publicly available literature, the structural components of GSK2256098 and other FAK inhibitors strongly suggest the utility of benzyloxypyridine intermediates in their synthesis.

Experimental Protocols

Protocol 1: Synthesis of a Diarylpyridine Scaffold via Suzuki-Miyaura Coupling

This protocol details a representative Suzuki-Miyaura cross-coupling reaction using a 3-benzyloxy-5-halopyridine as a substrate to generate a biaryl structure, a common core in many kinase inhibitors. While the original patent describes the use of the bromo-analog, this protocol is adapted for 3-(Benzyloxy)-5-chloropyridine, which may require more forcing conditions due to the lower reactivity of the C-Cl bond compared to C-Br.[4]

Reaction Scheme:

Sources

• 1. Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride [benchchem.com]
• 4. US5861419A - Substituted pyridines as selective cyclooxygenase-2 inhibitors - Google Patents [patents.google.com]

The Strategic Role of 3-(Benzyloxy)-5-chloropyridine in the Synthesis of Novel Nicotinic Acetylcholine Receptor (nAChR) Ligands

Senior Application Scientist Note: This technical guide elucidates the pivotal role of the synthetic building block, 3-(benzyloxy)-5-chloropyridine, in the contemporary drug discovery pipeline targeting nicotinic acetylcholine receptors (nAChRs). We move beyond a simple recitation of protocols to provide a deep dive into the strategic and mechanistic considerations that empower researchers to leverage this versatile intermediate for the synthesis of next-generation nAChR ligands.

Introduction: The Therapeutic Promise of nAChR Ligands

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels that are integral to a wide array of physiological and cognitive processes.[1] Composed of various combinations of subunits (e.g., α4β2, α7), these receptors present a rich landscape for therapeutic intervention in neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction.[2] The development of subtype-selective nAChR ligands is a key objective in modern medicinal chemistry, aiming to harness the therapeutic benefits while minimizing off-target effects.[3]

The pyridine ring is a well-established pharmacophore for nAChR affinity. The strategic functionalization of this core structure is paramount in modulating a ligand's binding affinity, selectivity, and pharmacokinetic properties. It is in this context that 3-(benzyloxy)-5-chloropyridine emerges as a highly valuable and strategically designed synthetic intermediate.

Strategic Importance of 3-(Benzyloxy)-5-chloropyridine

The utility of 3-(benzyloxy)-5-chloropyridine in the synthesis of nAChR ligands is rooted in the distinct functionalities of its three components: the pyridine core, the chloro group at the 5-position, and the benzyloxy group at the 3-position.

• The Pyridine Core: Serves as the foundational scaffold for nAChR recognition.

• The 5-Chloro Substituent: This halogen atom is not merely a placeholder but a versatile functional handle. It provides a reactive site for the introduction of molecular diversity through various palladium-catalyzed cross-coupling reactions. This allows for the systematic exploration of the chemical space around the pyridine core, which is crucial for optimizing ligand-receptor interactions.[4] Furthermore, the electron-withdrawing nature of the chlorine atom can influence the electronic properties of the pyridine ring, potentially modulating binding affinity.[5]

• The 3-Benzyloxy Group: This moiety serves two critical purposes. Firstly, it acts as a robust protecting group for the 3-hydroxy functionality, preventing unwanted side reactions during the functionalization of the 5-position. Secondly, the subsequent deprotection to reveal the 3-hydroxy group provides a key hydrogen bond donor, a common feature in many potent nAChR ligands that interact with the receptor's binding pocket.

This strategic design is illustrated in the logical workflow for its use in medicinal chemistry, as depicted in the following diagram.

Caption: Synthetic utility of 3-(benzyloxy)-5-chloropyridine.

Key Synthetic Protocols

The following sections provide detailed, field-proven protocols for the key transformations involving 3-(benzyloxy)-5-chloropyridine. The causality behind experimental choices is explained to ensure reproducibility and adaptability.

Synthesis of the Starting Material: 3-(Benzyloxy)-5-chloropyridine

The starting material itself can be readily prepared from commercially available 5-chloro-3-pyridinol. The benzylation of the hydroxyl group is a standard Williamson ether synthesis.

Protocol 1: Synthesis of 3-(Benzyloxy)-5-chloropyridine

• Reagents and Materials:

  • 5-chloro-3-pyridinol

  • Benzyl bromide

  • Potassium carbonate (K₂CO₃) or Sodium Hydride (NaH)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

• Procedure: a. To a solution of 5-chloro-3-pyridinol (1.0 eq) in anhydrous DMF, add potassium carbonate (1.5 eq). b. Stir the suspension at room temperature for 15 minutes. c. Add benzyl bromide (1.1 eq) dropwise to the reaction mixture. d. Heat the reaction to 60-70 °C and stir for 4-6 hours, monitoring the reaction by TLC. e. Upon completion, cool the reaction to room temperature and pour it into water. f. Extract the aqueous layer with ethyl acetate (3 x volumes). g. Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine. h. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. i. Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to afford 3-(benzyloxy)-5-chloropyridine.

Palladium-Catalyzed Cross-Coupling Reactions

The chlorine atom at the 5-position of the pyridine ring is amenable to a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, alkynyl, and amino moieties.

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between an organohalide and a boronic acid or ester.[6] This reaction is particularly useful for synthesizing biaryl structures, which are common motifs in nAChR ligands.

Protocol 2: Suzuki-Miyaura Coupling of 3-(Benzyloxy)-5-chloropyridine with an Arylboronic Acid

• Reagents and Materials:

  • 3-(benzyloxy)-5-chloropyridine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

  • Triphenylphosphine (PPh₃) or a more specialized ligand like SPhos or XPhos (0.04 eq)

  • Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 eq)

  • 1,4-Dioxane and water (e.g., 4:1 v/v)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Schlenk flask, magnetic stirrer, condenser, inert atmosphere (Nitrogen or Argon).

• Procedure: a. To a Schlenk flask, add 3-(benzyloxy)-5-chloropyridine, the arylboronic acid, and the base. b. Evacuate and backfill the flask with an inert gas three times. c. Add the palladium catalyst and ligand to the flask. d. Add the degassed solvent mixture (dioxane/water). e. Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, or until TLC/LC-MS analysis indicates completion of the reaction. f. Cool the reaction to room temperature and dilute with ethyl acetate. g. Wash the organic layer with water and then brine. h. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. i. Purify the residue by column chromatography to yield the 3-(benzyloxy)-5-arylpyridine product.

Table 1: Typical Suzuki-Miyaura Reaction Parameters

Parameter	Condition	Rationale
Catalyst	Pd(OAc)₂, Pd(PPh₃)₄	Commonly used and effective for a range of substrates.
Ligand	PPh₃, SPhos, XPhos	Bulky, electron-rich phosphine ligands can improve catalytic activity for less reactive aryl chlorides.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation. The choice of base can significantly impact yield.
Solvent	Dioxane/H₂O, Toluene/H₂O	A mixture of an organic solvent and water is typically used to dissolve both the organic and inorganic reagents.
Temperature	80-110 °C	Sufficient to drive the catalytic cycle, particularly the oxidative addition step with the aryl chloride.

The Sonogashira coupling reaction is employed to form a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, which is useful for introducing alkynyl linkers into potential nAChR ligands.[7]

Protocol 3: Sonogashira Coupling of 3-(Benzyloxy)-5-chloropyridine

• Reagents and Materials:

  • 3-(benzyloxy)-5-chloropyridine (1.0 eq)

  • Terminal alkyne (1.2 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq)

  • Copper(I) iodide (CuI) (0.05 eq)

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Anhydrous Tetrahydrofuran (THF) or DMF

  • Ethyl acetate, water, brine, anhydrous MgSO₄

• Procedure: a. In a flame-dried Schlenk flask under an inert atmosphere, dissolve 3-(benzyloxy)-5-chloropyridine, the palladium catalyst, and CuI in THF/Et₃N. b. Degas the solution by bubbling with argon or nitrogen for 15 minutes. c. Add the terminal alkyne dropwise. d. Stir the reaction at room temperature or with gentle heating (40-50 °C) until completion (monitored by TLC). e. Filter the reaction mixture through a pad of Celite to remove the catalyst. f. Concentrate the filtrate and partition the residue between ethyl acetate and water. g. Wash the organic layer with brine, dry over MgSO₄, and concentrate. h. Purify by column chromatography to obtain the 3-(benzyloxy)-5-alkynylpyridine.

The Buchwald-Hartwig amination is a versatile method for constructing carbon-nitrogen bonds, allowing for the introduction of a wide range of primary and secondary amines at the 5-position of the pyridine ring.[8]

Protocol 4: Buchwald-Hartwig Amination of 3-(Benzyloxy)-5-chloropyridine

• Reagents and Materials:

  • 3-(benzyloxy)-5-chloropyridine (1.0 eq)

  • Amine (1.2 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01-0.02 eq)

  • A suitable phosphine ligand (e.g., XPhos, SPhos, BINAP) (0.02-0.04 eq)

  • Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 eq)

  • Anhydrous Toluene or Dioxane

• Procedure: a. To an oven-dried Schlenk tube, add the palladium precursor, the ligand, and the base. b. Evacuate and backfill with an inert gas. c. Add the anhydrous solvent, followed by 3-(benzyloxy)-5-chloropyridine and the amine. d. Heat the reaction mixture to 80-110 °C with stirring for 12-24 hours. e. After cooling, dilute the mixture with ethyl acetate and filter through Celite. f. Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄. g. Concentrate under reduced pressure and purify the product by column chromatography.

Caption: Cross-coupling strategies for 3-(benzyloxy)-5-chloropyridine.

Deprotection of the Benzyloxy Group

The final key step in many synthetic routes utilizing this building block is the cleavage of the benzyl ether to unmask the 3-hydroxy group. Catalytic hydrogenation is the most common and effective method for this transformation.

Protocol 5: Hydrogenolytic Debenzylation

• Reagents and Materials:

  • 5-Substituted-3-benzyloxypyridine intermediate

  • Palladium on carbon (10% Pd/C) (5-10 mol%)

  • Methanol or Ethanol

  • Hydrogen gas (H₂) balloon or hydrogenation apparatus

  • Celite

• Procedure: a. Dissolve the benzyloxy-protected pyridine in methanol or ethanol in a round-bottom flask. b. Carefully add the 10% Pd/C catalyst. c. Evacuate the flask and backfill with hydrogen gas (repeat three times). d. Stir the reaction mixture under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature for 4-16 hours. e. Monitor the reaction by TLC until the starting material is consumed. f. Filter the reaction mixture through a pad of Celite to remove the palladium catalyst, washing the pad with methanol. g. Concentrate the filtrate under reduced pressure to yield the desired 5-substituted-3-hydroxypyridine.

Conclusion

3-(Benzyloxy)-5-chloropyridine is a strategically designed and highly versatile building block for the synthesis of novel nAChR ligands. Its pre-installed protecting group and reactive handle for cross-coupling reactions allow for the efficient and modular construction of diverse molecular scaffolds. The protocols detailed herein provide a robust framework for researchers in drug discovery and medicinal chemistry to leverage this intermediate in their efforts to develop the next generation of therapeutics targeting the nicotinic acetylcholine receptor system.

References

• Wikipedia. (2023, December 29). Sonogashira coupling. In Wikipedia. Retrieved February 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 4, 2026, from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved February 4, 2026, from [Link]

• CP Lab Safety. (n.d.). 3-Benzyloxy-5-chloro-2-methoxypyridine, min 98%, 100 grams. Retrieved February 4, 2026, from [Link]

• Royal Society of Chemistry. (2020). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry. [Link]

• Chekler, E. L., et al. (2025). Synthesis of α3β4 Nicotinic Acetylcholine Receptor Modulators Derived from Aristoquinoline that Reduce Reinstatement of Cocaine-Seeking Behavior. PubMed Central.

• Lin, N. H., et al. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Bioorganic & Medicinal Chemistry Letters, 11(5), 631-633. [Link]

• Taylor, P., & Fedorov, V. D. (2014).
• Sajith, A. M., et al. (2014). A Highly Efficient Catalyst for the Suzuki Cross-coupling Reaction of 3-Chloro-5-oxadiazol-2-yl Pyridine. Journal of Heterocyclic Chemistry.

• White, A. W., et al. (2012). 6-Alkoxy-5-aryl-3-pyridinecarboxamides, a new series of bioavailable cannabinoid receptor type 1 (CB1) antagonists including peripherally selective compounds. Bioorganic & Medicinal Chemistry Letters, 22(11), 3737-3741. [Link]

• Li, Z., et al. (2020). Synthesis of 8-Alkoxy-5H-isochromeno[3,4-c]isoquinolines and 1-Alkoxy-4-arylisoquinolin-3-ols through Rh(III)-Catalyzed C-H Functionalization of Benzimidates with 4-Diazoisochroman-3-imines and 4-Diazoisoquinolin-3-ones. The Journal of Organic Chemistry, 85(8), 5525-5535. [Link]

• Papke, R. L., et al. (2014). Competition, Selectivity and Efficacy of Analogs of A-84543 for Nicotinic Acetylcholine Receptors with Repositioning of Pyridine Nitrogen. Neuropharmacology, 85, 280-290.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved February 4, 2026, from [Link]

• American Chemical Society. (2020). Synthesis and Characterization of 3,5-Bis(di-tert-butylphosphinito)pyridine Pincer Complexes. Organometallics.

• Wikipedia. (2023, December 22). Buchwald–Hartwig amination. In Wikipedia. Retrieved February 4, 2026, from [Link]

• Google Patents. (n.d.). CN101830845A - Synthesis method of 5-chloro-2,3-dihydroxyl pyridine.
• Atanasov, A. G., et al. (2021). Alkaloids Used as Medicines: Structural Phytochemistry Meets Biodiversity—An Update and Forward Look. Biomolecules, 11(4), 543.

• White Rose Research Online. (2021). Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Retrieved February 4, 2026, from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved February 4, 2026, from [Link]

• Hernandes, M. Z., et al. (2010). Halogen atoms in the modern medicinal chemistry: hints for the drug design. Current Medicinal Chemistry, 17(4), 303-314. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Retrieved February 4, 2026, from [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Retrieved February 4, 2026, from [Link]

• MacMillan, D. W. C., et al. (2019). Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. Journal of the American Chemical Society, 141(4), 1435-1449.

• National Institutes of Health. (n.d.). Synthesis, nicotinic acetylcholine receptor binding, in vitro and in vivo pharmacology properties of 3′-(substituted pyridinyl)-deschloroepibatidine analogs. Retrieved February 4, 2026, from [Link]

• Breining, S. R. (2004). Recent developments in the synthesis of nicotinic acetylcholine receptor ligands. Current Opinion in Drug Discovery & Development, 7(5), 645-657. [Link]

Sources

• 1. Recent developments in the synthesis of nicotinic acetylcholine receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Generation of Candidate Ligands for Nicotinic Acetylcholine Receptors via In Situ Click Chemistry with a Soluble Acetylcholine Binding Protein Template - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Competition, Selectivity and Efficacy of Analogs of A-84543 for Nicotinic Acetylcholine Receptors with Repositioning of Pyridine Nitrogen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of α3β4 Nicotinic Acetylcholine Receptor Modulators Derived from Aristoquinoline that Reduce Reinstatement of Cocaine-Seeking Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Screening the biological activity of 3-(Benzyloxy)-5-chloropyridine derivatives

From High-Throughput Hits to Validated Leads

Executive Summary

The 3-(benzyloxy)-5-chloropyridine scaffold represents a "privileged structure" in medicinal chemistry. The lipophilic benzyloxy group facilitates membrane permeability and hydrophobic pocket occupancy, while the 5-chloro substituent modulates metabolic stability (blocking C5 oxidation) and electronic distribution. This Application Note provides a rigorous, multi-stage screening protocol designed to evaluate libraries of these derivatives. Unlike generic screening guides, this workflow prioritizes Selectivity Index (SI) early in the process to distinguish between non-specific cytotoxicity and targeted therapeutic efficacy.

Phase 1: In Silico Pre-Screening (Virtual Triage)

Before wet-lab synthesis, derivatives must be profiled to reduce attrition rates.

ADMET Profiling

The benzyloxy group significantly increases LogP. Derivatives must be screened for violation of Lipinski’s Rule of 5, specifically monitoring if cLogP exceeds 5.0.

• Protocol: Calculate physicochemical properties using SwissADME or RDKit.

• Acceptance Criteria:

  • Molecular Weight (MW) < 500 g/mol .

  • Topological Polar Surface Area (TPSA) < 140 Ų (for cellular permeability).

  • No "Pan-Assay Interference Compounds" (PAINS) alerts.

Molecular Docking (Target Selection)

Based on the structural motif, two primary biological targets are recommended for docking studies:

• Anticancer: EGFR (Epidermal Growth Factor Receptor) . The pyridine nitrogen often acts as a hinge binder in the ATP-binding pocket.

• Antimicrobial: DNA Gyrase (Subunit B) . The planar pyridine-ether system can intercalate or bind the ATP-binding domain of bacterial topoisomerases.

Phase 2: Antimicrobial Susceptibility Screening (Primary Screen)

The high-throughput entry point. Pyridine ethers often exhibit broad-spectrum activity against Gram-positive pathogens.

Principle

The Microbroth Dilution Method is utilized to determine the Minimum Inhibitory Concentration (MIC). We utilize a Resazurin-based viability assay to eliminate subjective turbidity reading errors.

Reagents & Materials

• Test Compounds: 3-(Benzyloxy)-5-chloropyridine derivatives (10 mM stock in DMSO).

• Organisms: S. aureus (ATCC 29213), E. coli (ATCC 25922).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Indicator: Resazurin sodium salt (0.01% w/v in sterile PBS).

Step-by-Step Protocol

• Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (

  CFU/mL), then dilute 1:100 in CAMHB.

• Plate Setup: Dispense 100 µL of inoculum into 96-well plates.

• Compound Addition: Add test compounds in serial 2-fold dilutions (Range: 100 µM to 0.19 µM).

  • Critical Control: Final DMSO concentration must be < 1% to prevent solvent toxicity.

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: Add 30 µL of Resazurin solution. Incubate for 1–4 hours.

  • Blue (Resorufin negative): No growth (Inhibition).

  • Pink/Fluorescent (Resorufin positive): Growth (Inactive).

Phase 3: Cytotoxicity & Selectivity Profiling (Secondary Screen)

Crucial for distinguishing a "drug" from a "poison." Many chloropyridines are general toxins; this phase filters them out.

Cell Line Selection

• Target Cells: A549 (Lung Carcinoma), MCF-7 (Breast Adenocarcinoma).[1]

• Control Cells: Vero (African Green Monkey Kidney) or HUVEC (Normal Endothelial).

MTT Assay Protocol

• Seeding: Seed cells at

  cells/well in 96-well plates. Allow attachment for 24h.

• Treatment: Treat with derivatives (0.1 – 100 µM) for 48 hours.

• MTT Addition: Add MTT reagent (0.5 mg/mL final conc). Incubate 4h at 37°C.

• Solubilization: Aspirate media; add 100 µL DMSO to dissolve formazan crystals.

• Quantification: Measure Absorbance at 570 nm.

Data Analysis: The Selectivity Index (SI)

Calculate

(concentration inhibiting 50% growth) for both cancer and normal cells.

• Interpretation:

  • SI < 2: General Toxin (Discard).[2]

  • SI > 10: Promising Lead (Proceed to Mechanism).

Phase 4: Mechanistic Validation (Apoptosis Induction)

For hits with SI > 10, determine if cell death is necrotic (inflammatory) or apoptotic (controlled).

Annexin V-FITC / PI Staining

• Treat A549 cells with the

  concentration of the lead derivative for 24h.

• Harvest cells and wash with Binding Buffer.

• Stain with Annexin V-FITC (binds exposed Phosphatidylserine) and Propidium Iodide (PI - stains permeable DNA).

• Analyze via Flow Cytometry.

Expected Outcome for Valid Lead: High Annexin V+/PI- population (Early Apoptosis).

Summary of Data Interpretation

Parameter	Assay	Acceptance Criteria	Biological Implication
Lipophilicity	In Silico cLogP	< 5.0	Ensures oral bioavailability and membrane crossing.
Antibacterial Potency	MIC (Resazurin)	< 10 µg/mL	Potent inhibition of bacterial growth (likely DNA Gyrase target).
Anticancer Potency	MTT ( )	< 5 µM	High efficacy against tumor proliferation.[1]
Safety Margin	Selectivity Index (SI)	> 10	Therapeutic window is wide enough for in vivo testing.
Mechanism	Annexin V/PI	> 40% Apoptotic	Controlled cell death pathway (preferred over necrosis).

Visualizations[2][3][4][5]

Diagram 1: The Screening Funnel

A logical workflow filtering the library from crude synthesis to validated lead.

Caption: The integrated "Hit-to-Lead" funnel. Only compounds meeting strict SI criteria progress to mechanistic studies.

Diagram 2: Structure-Activity Relationship (SAR) Logic

Analyzing how structural modifications to the core scaffold impact biological activity.

Caption: SAR Map detailing how specific structural regions of the scaffold influence biological properties.

References

• BenchChem. "3-(Benzyloxy)-5-(chloromethyl)pyridine Hydrochloride: Biological Activity and Properties." BenchChem Database. Accessed October 2023.[3] Link

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 15389198, 3-(Benzyloxy)-5-bromopyridine." PubChem. Accessed October 2023.[3] Link[4]

• Sansook, S. et al. "Synthesis and anticancer activity of benzodiazine heterocycles." RSC Advances, 2020. (Contextual reference for pyridine-based kinase inhibition). Link

• Djordjevic, A. et al. "Anti-Tumor Mechanisms of Novel 3-(4-Substituted Benzyl)-5-Isopropyl-5-Phenylhydantoin Derivatives in Human Colon Cancer Cell Line." Anti-Cancer Agents in Medicinal Chemistry, 2019. (Demonstrates benzyloxy-derivative cytotoxicity protocols). Link

• Sun, Z. et al. "Synthesis and antibacterial activity of 3-benzylamide derivatives as FtsZ inhibitors." Bioorganic & Medicinal Chemistry Letters, 2017.[5] (Protocol grounding for antimicrobial screening of pyridine/benzylamide scaffolds). Link

Sources

• 1. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and antimicrobial screening of heterocycles derived from 3-[(4-benzyloxy)phenyl]-1- (3-chlorophenyl)prop-2-ene-1-one | Chemija [lmaleidykla.lt]
• 4. 3-(Benzyloxy)-5-bromopyridine | C12H10BrNO | CID 15389198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis and antibacterial activity of 3-benzylamide derivatives as FtsZ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Suzuki coupling yield with 3-(Benzyloxy)-5-chloropyridine

Technical Support Center: High-Efficiency Suzuki Coupling with 3-(Benzyloxy)-5-chloropyridine

Introduction: The Substrate Challenge

You are working with 3-(Benzyloxy)-5-chloropyridine . This substrate presents a specific "push-pull" conflict that often leads to stalled reactions or low yields in standard Suzuki-Miyaura protocols.

• The "Push" (Electronic Deactivation): The benzyloxy group at the C3 position is a strong electron donor (via resonance). This increases electron density on the pyridine ring, making the C5–Cl bond more electron-rich and significantly harder to break (oxidative addition) compared to a standard electron-deficient chloropyridine.

• The "Pull" (Catalyst Poisoning): Despite the steric bulk of the benzyloxy group, the pyridine nitrogen remains a potent Lewis base. It can coordinate to the Palladium center, displacing ligands and forming inactive Pd(L)n(Pyridine)x resting states (Catalyst Poisoning).

This guide provides a self-validating protocol designed to overcome these specific mechanistic barriers.

Module 1: Catalyst & Ligand Selection (The Engine)

The Solution: Switch to Buchwald Precatalysts (Generation 3 or 4) . Standard catalysts like Pd(PPh3)4 or Pd(dppf)Cl2 are often insufficient for this specific chloride due to the high activation energy required for the C-Cl bond.

Recommended System: XPhos Pd G4

• Ligand (XPhos): The dicyclohexylphosphino group is electron-rich, facilitating oxidative addition into the difficult C5–Cl bond. Crucially, the tri-isopropyl groups on the biaryl backbone provide immense steric bulk. This "molecular umbrella" physically blocks the pyridine nitrogen from coordinating to the Pd center, preventing poisoning.

• Precatalyst (G4): The G4 precatalyst ensures a strict 1:1 Pd:Ligand ratio and activates rapidly at room temperature, preventing the formation of inactive Pd-aggregates (Palladium Black) often seen when heating Pd2(dba)3.

Comparative Ligand Performance Table

Ligand / Catalyst	Suitability	Mechanistic Insight
Pd(PPh3)4	Low	Ligand is too labile; susceptible to pyridine displacement/poisoning.
Pd(dppf)Cl2	Medium	Good stability, but often lacks the electron density to activate the deactivated C-Cl bond.
SPhos Pd G4	High	Excellent for chlorides, but XPhos is often superior for sterically demanding or N-heterocyclic substrates.
XPhos Pd G4	Optimal	Perfect balance of sterics (anti-poisoning) and electronics (C-Cl activation).

Module 2: Reaction Conditions (The Environment)

Solvent System: 1,4-Dioxane : Water (4:1)

• Why Water? Water is not just a solvent here; it is a reagent. It is strictly required to form the reactive monomeric Pd-OH species (hydroxo-palladium complex) which is 1000x more active in the transmetallation step than the halide complex.

• Why Dioxane? High boiling point (101°C) allows for sufficient thermal energy to overcome the C-Cl activation barrier without pressurization.

Base: Potassium Phosphate Tribasic (K3PO4)

• Role: Strong enough to activate the boronic acid/ester, but mild enough to prevent the hydrolysis of the benzyl ether (which can occur with hydroxide bases at high temps).

• Stoichiometry: Use 2.0 - 3.0 equivalents.

Module 3: Visualizing the Mechanism

The following diagram illustrates the catalytic cycle, highlighting exactly where your substrate poses risks (Red) and where the XPhos system compensates (Blue).

Caption: The catalytic cycle showing the critical role of XPhos in preventing the pyridine nitrogen from diverting the active Pd(0) into an inactive poisoned state.

Module 4: Optimized Experimental Protocol

Scale: 1.0 mmol (Adjust proportionally)

• Preparation:

  • Equip a reaction vial with a magnetic stir bar and a septum.

  • Crucial: If using a boronic acid that is prone to protodeboronation (e.g., 2-heteroaryl boronic acids), use the Pinacol ester (BPin) variant instead.

• Loading (Solids):

  • Add 3-(Benzyloxy)-5-chloropyridine (1.0 equiv).

  • Add Boronic Acid/Ester partner (1.2 - 1.5 equiv).

  • Add K3PO4 (finely ground) (2.0 - 3.0 equiv).

  • Add XPhos Pd G4 (0.02 - 0.05 equiv / 2-5 mol%). Note: Weigh this quickly in air; it is stable, but prolonged exposure is unnecessary.

• Solvent Addition & Degassing:

  • Add 1,4-Dioxane (4.0 mL) and Distilled Water (1.0 mL).

  • Sparging: Submerge a long needle connected to an Argon/Nitrogen line directly into the solvent mixture. Bubble gas vigorously for 5-10 minutes. Oxygen is the enemy of electron-rich phosphines like XPhos.

• Reaction:

  • Seal the vial.[1]

  • Heat to 80°C - 100°C for 2-12 hours.

  • Monitoring: Check LCMS at 2 hours. If conversion is <20%, raise temp to 110°C.

• Workup:

  • Cool to room temperature.[2]

  • Dilute with Ethyl Acetate and wash with water.

  • Specific Note: If the product contains basic nitrogens, ensure the aqueous layer pH is basic during extraction to prevent product loss to the water phase.

Module 5: Troubleshooting & FAQs

Q: I see starting material (chloride) remaining, but the boronic acid is gone. What happened? A: This is Protodeboronation . The boronic acid hydrolyzed and lost the boron group before it could couple.

• Fix: Add the boronic acid in portions (e.g., 0.5 equiv every hour) or switch to the corresponding Boronic Acid Pinacol Ester (BPin), which releases the active species more slowly.

Q: My yield is low (<30%) and the reaction turned black immediately. A: "Palladium Black" formation indicates the ligand dissociated from the metal.

• Fix: Ensure you degassed the solvents thoroughly.[1] Oxygen oxidizes the phosphine ligand (XPhos -> XPhos-Oxide), leaving the Pd "naked" and prone to aggregation.

Q: Can I use Pd(OAc)2 + XPhos instead of the G4 precatalyst? A: Yes, but you must heat the mixture for 30 mins before adding the substrate to ensure the active catalyst forms. The G4 precatalyst is preferred because it guarantees the active species is generated immediately upon heating.

Q: Is the benzyl group stable at 100°C? A: Under basic Suzuki conditions (K3PO4), yes. It is stable. Avoid acidic workups or Lewis Acid additives, which could cleave the benzyl ether.

Troubleshooting Decision Tree

Caption: Logic flow for diagnosing reaction failure based on LCMS analysis of crude mixture.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Heteroaryl Compounds."[3] Organic Chemistry Portal / Angew. Chem. Int. Ed., 2006.[3] Link

• Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013. (Describes G3/G4 precatalyst activation). Link

• Sigma-Aldrich Technical Guide. "Buchwald-Hartwig and Suzuki-Miyaura Cross-Coupling using Pd-NHC Complexes." (Discusses Pyridine poisoning mechanisms). Link

• Li, H., et al. "Suzuki-Miyaura Coupling of Aryl Chlorides with Boronic Acids."[2] Journal of the American Chemical Society. (General reference for Chloride activation). Link

Sources

• 1. reddit.com [reddit.com]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]

Identifying side reactions in the formation of benzyloxypyridines

Welcome to the technical support center for the synthesis of benzyloxypyridines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing these valuable chemical intermediates. Here, we will dissect the common challenges, with a primary focus on identifying and mitigating side reactions to improve yield, purity, and overall success of your synthetic endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental questions that often arise during the synthesis of benzyloxypyridines, particularly via the Williamson ether synthesis.

Q1: I am getting a mixture of products in my reaction to synthesize 2-benzyloxypyridine. What is the most likely side product?

A1: The most common side product when synthesizing benzyloxypyridines from hydroxypyridines is the N-alkylated isomer, in this case, N-benzyl-2-pyridone. Hydroxypyridines, especially the 2- and 4-isomers, exist in equilibrium with their pyridone tautomers. The pyridone anion is an ambident nucleophile, meaning it can be alkylated at either the nitrogen or the oxygen atom, leading to a mixture of N- and O-alkylated products.[1][2]

Q2: How can I differentiate between the desired O-alkylated (benzyloxypyridine) and the undesired N-alkylated (N-benzylpyridone) product?

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose. In ¹H NMR, the chemical shift of the benzylic protons (the -CH₂- group) is diagnostic. For O-alkylated products like 2-benzyloxypyridine, the benzylic protons typically appear further downfield (around 5.4 ppm) compared to the N-alkylated products like N-benzyl-2-pyridone (around 5.1-5.2 ppm)[3]. Additionally, two-dimensional NMR techniques like HSQC and HMBC can provide unequivocal structural confirmation.[4]

Q3: What are the key factors that influence the ratio of N- to O-alkylation?

A3: The regioselectivity of the alkylation is highly sensitive to several reaction parameters. These include:

• Choice of Base and Counter-ion: The nature of the base and the resulting counter-ion plays a crucial role. For instance, using silver salts (like Ag₂CO₃) in non-polar solvents tends to favor O-alkylation, whereas alkali metal salts in polar aprotic solvents like DMF often lead to a higher proportion of the N-alkylated product.[1][5]

• Solvent Polarity: Polar aprotic solvents like DMF, DMSO, or acetonitrile can solvate the cation, leaving the pyridone anion more "naked" and reactive, which often favors N-alkylation. Less polar solvents may favor O-alkylation.[1]

• Temperature: Higher reaction temperatures can sometimes favor the thermodynamically more stable product, which can vary depending on the specific substrates.

• Nature of the Alkylating Agent: While benzyl halides are the focus here, the reactivity and steric bulk of the alkylating agent can also influence the outcome.

Q4: Besides N-alkylation, what other side reactions should I be aware of?

A4: Another common side reaction is the elimination of the benzyl halide to form stilbene, especially if using a strong, sterically hindered base. Also, hydrolysis of the benzyl halide to benzyl alcohol can occur if there is water present in the reaction mixture. Over-oxidation can be an issue in certain synthetic routes, potentially leading to pyridine ring cleavage.[6] Debenzylation of the product can also occur under harsh acidic or oxidative conditions.[6]

Section 2: Troubleshooting Guide

This section provides a structured approach to troubleshoot common problems encountered during the synthesis of benzyloxypyridines.

Problem 1: Low Yield of the Desired Benzyloxypyridine and a High Amount of N-Benzylpyridone

Causality: This is a classic regioselectivity issue stemming from the ambident nature of the hydroxypyridine anion. The reaction conditions are likely favoring alkylation on the nitrogen atom.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low O-alkylation yield.

Detailed Steps & Explanations:

• Analyze your current reaction conditions: Identify the base, counter-ion, and solvent system you are using. If you are using a combination like sodium hydride in DMF, you are creating conditions that often favor N-alkylation.[5]

• Modify the reaction conditions to favor O-alkylation:

  • Change the counter-ion: Switching to a silver salt like silver carbonate (Ag₂CO₃) can significantly favor O-alkylation, particularly in less polar solvents.[5][7]

  • Employ Phase Transfer Catalysis (PTC): Using a phase transfer catalyst, such as a quaternary ammonium salt, in a biphasic system can selectively promote O-alkylation.

  • Alter the solvent: If your starting materials are soluble, consider a less polar solvent to decrease the reactivity of the "naked" anion.

Problem 2: Formation of Benzyl Alcohol as a Significant Byproduct

Causality: Benzyl alcohol is formed from the hydrolysis of the benzyl halide. This indicates the presence of water in your reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for benzyl alcohol byproduct.

Detailed Steps & Explanations:

• Ensure all reagents are dry: Hydroxypyridines can be hygroscopic. Dry your starting material under vacuum before use.

• Use anhydrous solvents: Ensure your solvent is rigorously dried using appropriate methods, such as distillation from a drying agent or by using molecular sieves.

• Maintain an inert atmosphere: Run the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

Section 3: Experimental Protocols & Mechanistic Insights

Protocol 1: General Procedure for O-Alkylation of Hydroxypyridines using Phase Transfer Catalysis

This protocol is a good starting point for selectively synthesizing benzyloxypyridines while minimizing N-alkylation.

Step-by-Step Methodology:

• To a stirred solution of the hydroxypyridine (1.0 eq.) in a suitable solvent (e.g., toluene or dichloromethane), add an aqueous solution of a strong base (e.g., 50% NaOH).

• Add a phase transfer catalyst (e.g., tetrabutylammonium bromide, 0.1 eq.).

• To this biphasic mixture, add benzyl halide (1.1 eq.) dropwise at room temperature.

• Stir the reaction vigorously at the desired temperature (e.g., room temperature to reflux) and monitor its progress by TLC or LC-MS.

• Upon completion, separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mechanistic Rationale: The phase transfer catalyst transports the pyridone anion from the aqueous phase to the organic phase where it can react with the benzyl halide. The bulky quaternary ammonium cation forms a lipophilic ion pair with the anion, which is believed to favor O-alkylation.

Reaction Pathway: N- vs. O-Alkylation of 2-Hydroxypyridine

Caption: Competing N- and O-alkylation pathways of 2-hydroxypyridine.

Section 4: Data Summary

Table 1: Influence of Reaction Conditions on N- vs. O-Alkylation of 2-Hydroxypyridine

Base/Counter-ion	Solvent	Predominant Product	Reference
Alkali Metal Salts (e.g., NaH, K₂CO₃)	DMF	N-Alkylation	[5]
Silver Salts (e.g., Ag₂CO₃)	Benzene/Toluene	O-Alkylation	[1][5]
Phase Transfer Catalyst	Biphasic (e.g., Toluene/H₂O)	O-Alkylation	[8]
Catalyst and Base-Free	Heat	N-Alkylation	[8][9]

References

• A specific N-alkylation of 2-hydroxypyridines is achieved by reacting with organohalides under catalyst- and base-free conditions. The observed HX-facilitated conversion of pyridyl ether intermediates to 2-pyridone products may account for the success and specific N-alkylation of the reaction under the unexpectedly simple conditions. ([Link])

• N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. ([Link])

• Mild and Regioselective N-Alkylation of 2-Pyridones in Water. ([Link])

• Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. ([Link])

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. ([Link])

• Specific N-Alkylation of Hydroxypyridines Achieved by a Catalyst- and Base-Free Reaction with Organohalides. ([Link])

• O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species. ([Link])

• A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. ([Link])

• Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][4][10]naphthyrin-5(6H)-one. ([Link])

• Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. ([Link])

• N- and / or O- Alkylation of Quinazolinone Derivatives. ([Link])

• STEP A: Preparation of 2-amino-3-benzyloxypyridine. ([Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2,7]naphthyrin-5(6H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis routes of 2-(Benzyloxy)pyridine [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species [ouci.dntb.gov.ua]

Troubleshooting Buchwald-Hartwig amination with electron-deficient aryl chlorides

Topic: Electron-Deficient Aryl Chlorides

Status: Operational | Tier: Advanced Application Support

Introduction: The "Easy" Substrate Trap

Welcome to the Application Support Center. You are likely here because your reaction failed despite "textbook" logic suggesting it should be easy.

The Paradox: Electron-deficient aryl chlorides (e.g., chloropyridines, chlorobenzonitriles, nitrochlorobenzenes) are theoretically highly reactive toward oxidative addition due to the electron-withdrawing groups (EWG) weakening the C-Cl bond. However, this high reactivity often leads to three specific failure modes:

• Catalyst Poisoning: The substrate itself (especially pyridines) binds to Palladium, shutting down the cycle.

• Competitive Hydrodehalogenation: The activated C-Cl bond is prone to reduction rather than amination.

• Base-Mediated Decomposition: The very EWGs that activate the ring make it susceptible to nucleophilic attack or hydrolysis by the base.

This guide troubleshoots these specific issues, moving beyond standard protocols to address the unique chemistry of electron-deficient systems.

Module 1: Diagnostic Triage & Decision Logic

Before optimizing the catalyst, determine if you are using the correct methodology. Electron-deficient rings sit on a reactivity borderline.

Q1: Should I even be running a Buchwald-Hartwig reaction?

Diagnosis: If your substrate is a chloropyrimidine, chloropyrazine, or has strong EWGs (ortho/para -NO2), you might be forcing a catalytic cycle where a simple SNAr (Nucleophilic Aromatic Substitution) would suffice.

• Test: Run a control reaction: Substrate + Amine + Base + Solvent (DMSO/DMF) at 80°C without Palladium .

• Result: If you see >10% conversion, optimize for SNAr (switch to polar aprotic solvent, use DIPEA/K2CO3). If <5% conversion, proceed with Buchwald-Hartwig.

Q2: The reaction turns black immediately and stalls. Why?

Diagnosis: "Palladium Black" formation indicates catalyst decomposition. With electron-deficient substrates, oxidative addition is fast, but if the amine is bulky or electron-poor, reductive elimination becomes the bottleneck. The Pd(II) intermediate accumulates and decomposes.

• Solution: You need a ligand that accelerates reductive elimination.[1]

• Ligand Choice: Switch to bulky, electron-rich biaryl phosphines.

  • BrettPhos: The "Gold Standard" for primary amines and electron-deficient aryl chlorides.

  • RuPhos: Excellent for secondary amines and preventing catalyst inhibition by heterocycles.

  • Xantphos: Good for rigid backbones, but often less active than Buchwald ligands for chlorides.

Module 2: The "Base" Dilemma (Critical for EWGs)

Issue: You observe the disappearance of the starting material but no product formation. LCMS shows hydrolysis products (phenols) or complex mixtures.

Root Cause: Strong bases like NaOtBu (Sodium tert-butoxide) are standard for Buchwald reactions but are incompatible with sensitive EWGs (esters, nitriles, nitro groups). They cause background decomposition.

Protocol Adjustment:

Base System	pKa (conj. acid)	Compatibility	Recommendation
NaOtBu	~17	Poor	Avoid with esters, nitriles, nitro, or acidic protons.
Cs₂CO₃	~10.3	Excellent	Standard for e-deficient substrates. Use in Dioxane or Toluene.
K₃PO₄	~12	Good	Good alternative if Cs₂CO₃ fails. Often requires water (2-4%).

| DBU | ~12 | Variable | Soluble organic base. Useful for flow chemistry or specific sensitive substrates [1].[1] |

Module 3: Visual Troubleshooting & Mechanism

The following diagram illustrates the specific failure points for electron-deficient aryl chlorides and the corrective actions.

Caption: Decision tree for troubleshooting electron-deficient aryl chlorides. Blue nodes represent diagnostic steps; Green nodes represent solutions.

Module 4: Validated Experimental Protocol

Context: This protocol is designed for a "difficult" electron-deficient aryl chloride (e.g., 2-chloropyridine derivative) coupled with a primary amine, avoiding strong bases.

Reagents:

• Catalyst: BrettPhos Pd G4 (or Pd₂dba₃ + BrettPhos, 1:1.2 ratio) [2].

• Base: Cs₂CO₃ (Cesium Carbonate).[2]

• Solvent: 1,4-Dioxane (anhydrous).

Step-by-Step Methodology:

• Preparation (In Glovebox or under Argon):

  • To a reaction vial equipped with a stir bar, add:

    • Aryl Chloride (1.0 equiv)

    • Amine (1.2 equiv)

    • Cs₂CO₃ (2.0 equiv, finely ground and dried)

    • BrettPhos Pd G4 (1 - 3 mol%). Note: Using the G3/G4 precatalyst ensures accurate Pd:L ratio and rapid activation, crucial for preventing poisoning.

• Solvent Addition:

  • Add anhydrous 1,4-Dioxane (0.2 M concentration relative to Ar-Cl).

• Activation:

  • Seal the vial. If outside a glovebox, purge with Argon for 5 minutes.

  • Heat to 80°C - 100°C . Note: Electron-deficient substrates often require less heat than electron-rich ones, but weak bases require thermal energy to solubilize/react.

• Monitoring:

  • Check LCMS at 1 hour.

  • Troubleshooting Point: If Ar-Cl is consumed but Ar-H (hydrodehalogenation) is major, lower the temperature to 60°C and increase concentration to 0.5 M.

• Workup:

  • Filter through a pad of Celite (eluting with EtOAc) to remove inorganic salts. Concentrate and purify via flash chromatography.

Module 5: Advanced FAQ

Q: My substrate is a chloropyridine. The reaction starts but stops at 40% conversion. Adding more catalyst doesn't help. A: This is likely product inhibition . The aminopyridine product is often a better ligand for Pd than the substrate, sequestering the catalyst.

• Fix: Switch to Pd-PEPPSI-IPr or RuPhos . RuPhos is bulky enough to prevent the product from binding to the Pd center [3]. Alternatively, protect the product amine in situ (e.g., using Boc-protected amines if applicable, though less common in direct amination).

Q: I see the "homocoupling" of the aryl chloride. A: This is rare in amination but suggests the Pd(II) intermediate is disproportionating or undergoing biaryl coupling.

• Fix: Ensure your solvent is strictly deoxygenated. Oxygen can promote homocoupling. Switch from Dioxane to t-Amyl Alcohol or Toluene .

Q: Can I use water? A: Surprisingly, yes. For electron-deficient substrates, surfactant-mediated conditions (e.g., TPGS-750-M) using t-BuXPhos or Xantphos can work at room temperature, leveraging the hydrophobic effect to accelerate the reaction and protect the catalyst [4].

References

• Kashani, S. K., et al. "Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow." ChemRxiv, 2023. Link

• Bruno, N. C., et al. "Buchwald-Hartwig Amination Using Pd G3 and G4 Precatalysts." Chemical Science, 2013.[3] Link

• Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions." Chemical Reviews, 2016. Link

• Handa, S., et al. "t-BuXPhos: a highly efficient ligand for Buchwald–Hartwig coupling in water." Green Chemistry, 2014.[4] Link

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. Application of a new bicyclic triaminophosphine ligand in Pd-catalyzed Buchwald-Hartwig amination reactions of aryl chlorides, bromides, and iodides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Effective recrystallization techniques for pyridine hydrochloride salts

Subject: Effective Recrystallization & Troubleshooting for Pyridine Hydrochloride Salts Ticket ID: PYR-HCL-REC-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open

Executive Summary & Technical Context

Pyridine hydrochloride (Py[1][2][3][4][5][6][7][8][9]·HCl) salts are critical intermediates in drug development and organic synthesis. However, their purification presents unique challenges due to two intrinsic properties:[2][10][11]

• Extreme Hygroscopicity: The pyridinium cation effectively coordinates with atmospheric moisture, leading to "gooey" solids that refuse to crystallize.

• Low Melting Point / Ionic Liquid Behavior: Many pyridine salts have melting points (MP) near 140–150°C. If the crystallization solvent's boiling point is too close to the salt's MP, the salt will undergo "oiling out" (Liquid-Liquid Phase Separation) rather than crystallization.

This guide provides a self-validating workflow to overcome these thermodynamic barriers.

Solvent Selection Matrix

The success of your recrystallization depends entirely on the dielectric constant (

) and protic nature of your solvent system. Pyridine salts require a high-polarity solvent to dissolve the ionic lattice, paired with a non-polar anti-solvent to induce precipitation.

Table 1: Solubility Profile for Pyridine Hydrochloride

Solvent Class	Specific Solvent	Solubility Status	Application Note
Primary Solvent	Ethanol (EtOH)	High	Ideal proton donor/acceptor balance. Use absolute EtOH to minimize water.
Primary Solvent	Methanol (MeOH)	Very High	often too soluble; requires significant anti-solvent.
Primary Solvent	Chloroform ( )	Moderate	Good for non-polar substituted pyridines.
Anti-Solvent	Diethyl Ether ( )	Insoluble	Best anti-solvent for rapid precipitation. Caution: Flammable.
Anti-Solvent	Ethyl Acetate (EtOAc)	Insoluble	Safer alternative to ether; higher boiling point allows for hot filtration.
Anti-Solvent	Acetone	Insoluble	Good alternative, but can react with primary amines if present as impurities.
Forbidden	Water	Soluble	DO NOT USE. Promotes hydrate formation and oiling out.

Standard Operating Procedure (SOP): Dual-Solvent Recrystallization

Objective: Purify crude Py·HCl to >99% purity while managing hygroscopicity.

Phase A: Dissolution & Clarification

• Preparation: Place crude salt in an Erlenmeyer flask. Add a magnetic stir bar.

• Primary Solvation: Add hot absolute Ethanol dropwise while stirring on a heat block (~60-70°C).

  • Scientist Note: Add only enough solvent to dissolve the solid. If you add too much, you will lower your yield significantly.

• Filtration (Optional): If the solution is dark/colored, add activated charcoal (1-2% w/w), stir for 5 mins, and filter hot through a pre-warmed Celite pad.

  • Why Pre-warmed? To prevent the salt from crystallizing inside the funnel stem, which clogs the filter.

Phase B: Nucleation & Growth

• Anti-Solvent Addition: Remove from heat. While the solution is still warm, add Ethyl Acetate (or Diethyl Ether) dropwise until a faint, persistent cloudiness (turbidity) appears.

• Re-solvation: Add 1-2 drops of Ethanol to clear the turbidity. The solution is now supersaturated.[12]

• Crystallization: Allow the flask to cool to Room Temperature (RT) undisturbed.

  • Critical Step: Do not stir. Agitation at this stage promotes "oiling out."

• Final Cooling: Once at RT, place in an ice bath (0°C) for 30 minutes to maximize yield.

Phase C: Isolation & Drying

• Filtration: Filter rapidly using a Buchner funnel under vacuum / inert gas (Nitrogen/Argon).

  • Scientist Note: Minimize air exposure. The salt will absorb moisture from the air immediately.

• Drying: Transfer immediately to a vacuum desiccator containing Phosphorus Pentoxide (

  ) or KOH pellets. Dry under high vacuum (<1 mbar) for 12 hours.

Troubleshooting Guide (Q&A)

Issue 1: The "Oiling Out" Phenomenon

User Report: "I cooled my solution, but instead of crystals, I got a layer of oil at the bottom of the flask."

Root Cause: This is Liquid-Liquid Phase Separation (LLPS).[12] It occurs when the limit of solubility is reached at a temperature above the melting point of the solvated salt. The salt prefers to exist as a liquid droplet rather than organize into a crystal lattice.

Corrective Workflow:

Figure 1: Decision tree for recovering from an oiled-out state. The key is to lower the saturation temperature below the oiling temperature.

Detailed Fix:

• Re-dissolve: Heat the mixture until the oil dissolves back into the solution.

• Dilute: Add slightly more ethanol. This lowers the temperature at which saturation occurs, hopefully pushing it below the melting point of the oil.

• Seed: As it cools, add a seed crystal of pure product. This provides a template for the lattice, bypassing the oil phase.

Issue 2: Hygroscopicity & Hydrates

User Report: "My crystals turned into a wet goo on the filter paper."

Root Cause: Pyridine salts are hygroscopic.[1][8][9][13] They absorb water from the air, which lowers the melting point (depression of freezing point), causing the solid to "melt" into a concentrated aqueous solution.

Corrective Actions:

• Schlenk Technique: Perform the filtration under a blanket of Nitrogen or Argon.

• Wash Solvent: Wash the filter cake with anhydrous Diethyl Ether . Ether repels water and evaporates quickly, carrying residual moisture with it.

• Desiccant Choice: Do not use silica gel in your desiccator; it is not strong enough. Use

  (Phosphorus Pentoxide) or KOH (Potassium Hydroxide).

  • Reference: Distillation over KOH is a standard method for drying pyridine bases, confirming its compatibility and efficacy [1].

Issue 3: Persistent Coloration

User Report: "The salt is yellow/brown, but it should be white."

Root Cause: Oxidation products of pyridine (N-oxides) or polymerized impurities.

Corrective Actions:

• Charcoal Treatment: As described in the SOP, use activated carbon.

• Acid Wash: If the color persists, wash the crude solid with a small amount of cold, slightly acidic ethanol (ethanol + 1 drop HCl). This ensures the free base (which might be colored) is fully protonated and solubilized or removed.

• Pre-purification: If recrystallization fails to remove color, the free base pyridine should be distilled before salt formation. Distill over KOH or

  to remove colored oxidation products [2].

References

• Purification of Laboratory Chemicals: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for drying organic bases).

• BenchChem Technical Support : Overcoming challenges in the purification of pyridine compounds. Retrieved from

• ResearchGate Discussion : Is it possible to boil off HCl from pyridinium chloride salts? (Practical insights on hygroscopicity and vacuum drying). Retrieved from

• University of Wisconsin-Madison : Recrystallization Troubleshooting - Oiling Out. Retrieved from

Sources

• 1. sciencemadness.org [sciencemadness.org]
• 2. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Pyridinium chloride - Wikipedia [en.wikipedia.org]
• 7. CN102249988B - Method for recovering pyridine - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. Pyridine hydrochloride - CAS-Number 628-13-7 - Order from Chemodex [chemodex.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. mt.com [mt.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Monitoring the Synthesis of 3-(Benzyloxy)-5-chloropyridine by TLC

Executive Summary & Reaction Context

This guide details the Thin Layer Chromatography (TLC) monitoring protocols for the synthesis of 3-(benzyloxy)-5-chloropyridine . This transformation typically involves the O-alkylation of 5-chloropyridin-3-ol with benzyl bromide (or benzyl chloride) under basic conditions, or less commonly, the nucleophilic aromatic substitution (

) of 3,5-dichloropyridine with benzyl alcohol.

Key Analytical Challenges:

• Pyridine Tailing: The basic nitrogen of the pyridine ring interacts with acidic silanol groups on silica gel, causing streaking.

• Visualization Ambiguity: Benzyl halides and the product share similar UV absorption profiles.

• Baseline Interference: High boiling solvents (DMF/DMSO) often used in these reactions can interfere with elution.

Method Development & Standard Operating Procedure (SOP)

Mobile Phase Selection

Standard silica gel plates (

, ) are acidic ( ). To prevent the "pyridine streak," the mobile phase must be modified with a base.

Component	Role	Recommended Ratio (v/v)
Hexane (or Heptane)	Non-polar diluent	70 - 80%
Ethyl Acetate (EtOAc)	Polar modifier	20 - 30%
Triethylamine (TEA)	Critical Additive: Deactivates silica acidity	1 - 2%

Scientist's Note: If using the

route (starting from 3,5-dichloropyridine), the starting material is very non-polar. You may need to lower the EtOAc content to 5-10% to resolve the starting material from the product.

Sample Preparation (The "Mini-Workup")

Do not spot the crude reaction mixture directly if the solvent is DMF or DMSO, or if substantial inorganic base (

, ) is present.

• Take a

  aliquot of the reaction mixture.

• Partition in a small vial with

  EtOAc and water/brine.

• Vortex/shake and let layers settle.

• Spot the top organic layer . This removes salts and high-boiling polar solvents that distort the baseline.

Experimental Workflow Diagram

Figure 1: Optimized TLC workflow ensuring removal of interfering reaction matrix components prior to analysis.

Visualization & Data Interpretation[1][2][3][4][5][6][7]

Expected Hierarchy (Hex/EtOAc 8:2)

Relative Retention Factors (

) are crucial for identification.

Compound	Polarity	Approx.[1][2][3]	Visualization Characteristics
Benzyl Bromide	Non-polar	0.8 - 0.9	UV Active (Weak), Iodine (+), (+)
3,5-Dichloropyridine	Non-polar	0.7 - 0.8	UV Active (Strong), Iodine (+)
Product (Ether)	Medium	0.4 - 0.5	UV Active (Strong), Dragendorff (+)
5-Chloropyridin-3-ol	Polar (H-bond)	< 0.1	UV Active, streak prone

Visualization Protocols

Primary: UV Absorption (254 nm) The pyridine ring and the benzyl group are conjugated systems. The product should appear as a distinct dark spot against the green fluorescent background.

Secondary: Chemical Staining (Confirmatory) If UV is ambiguous, use these specific stains:

• Dragendorff’s Reagent:

  • Target: Nitrogenous heterocycles (Pyridines).

  • Result: The product and pyridyl starting materials appear as orange/red spots on a yellow background. Benzyl bromide will not stain. This confirms the incorporation of the pyridine ring.

• Potassium Permanganate (

  ):

  • Target: Oxidizable groups (Benzylic positions).[4]

  • Result: Benzyl bromide and the product usually stain yellow/brown. Useful for checking consumption of benzyl bromide.[2][5]

Troubleshooting & FAQs

Q1: My product spot is "streaking" or "tailing" badly. How do I fix this?

Cause: The basic nitrogen in the chloropyridine ring is protonating on the acidic silica surface, causing it to drag rather than elute cleanly. Solution:

• Add Base: Pre-treat the TLC plate by running it in eluent containing 1-2% Triethylamine (TEA) or add TEA directly to your mobile phase.

• Switch Matrix: If streaking persists, switch to Alumina (Neutral) TLC plates, which are less acidic than silica.

Q2: I cannot distinguish the product from the Benzyl Bromide spot.

Cause: Benzyl bromide is non-polar and can run close to the product if the solvent is too non-polar, or if you are running a "flush" column. Solution:

• Change Selectivity: Switch the solvent system from Hexane/EtOAc to Toluene/Acetone (9:1) or DCM/MeOH (98:2) . The

  - interactions with Toluene often separate benzylic compounds better than alkanes.

• Evaporation: Benzyl bromide is somewhat volatile. If you dry the TLC plate with a heat gun for >30 seconds before elution, the benzyl bromide spot may fade or disappear, leaving only the product.

Q3: I see a "ghost" spot that appears over time.

Cause: Pyridines are susceptible to N-oxidation on silica gel when exposed to air and light for extended periods. Solution:

• Perform 2D-TLC . Spot the sample, run it, dry it, rotate

  , and run again. If the spot is stable, it will appear on the diagonal. If it decomposes/oxidizes, the new spot will appear off-diagonal.

Troubleshooting Logic Tree

Figure 2: Decision matrix for resolving common chromatographic artifacts in pyridine synthesis.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.

• Reich, H. J. "TLC Stains." University of Wisconsin-Madison Organic Chemistry Data. (Verified source for stain preparation including Dragendorff and KMnO4).

• Li, J. J.Name Reactions in Heterocyclic Chemistry; Wiley-Interscience, 2004.

• MilliporeSigma. "Thin Layer Chromatography (TLC) Troubleshooting." (General troubleshooting for streaking and separation).

Sources

• 1. TLC stains [reachdevices.com]
• 2. reddit.com [reddit.com]
• 3. sarponggroup.com [sarponggroup.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. echemi.com [echemi.com]

Reference Data & Comparative Studies

1H and 13C NMR spectral assignment for 3-(Benzyloxy)-5-chloropyridine

Technical Guide: Spectral Assignment & Quality Control for 3-(Benzyloxy)-5-chloropyridine

Part 1: Executive Summary & Strategic Importance

In the development of nicotinic ligands and antitubercular agents, 3-(Benzyloxy)-5-chloropyridine serves as a critical scaffold. Its structural integrity relies on the precise regiochemistry of the pyridine ring. A common synthetic pitfall is the formation of the 2,5-disubstituted isomer (via

pathways) or the 2,3-isomer , which possess vastly different biological activities.

This guide provides a definitive spectral assignment protocol. Unlike standard data sheets, we focus on the comparative performance of NMR techniques to distinguish the target 3,5-substitution pattern from its "alternatives" (regioisomers), ensuring downstream experimental validity.

Part 2: Experimental Protocol (Self-Validating System)

To ensure reproducibility and resolution of the critical aromatic coupling constants, the following protocol is mandatory.

Solvent Selection: The "Performance" Variable

• Standard: Chloroform-d (

  ) .

  • Pros: Sharp lines, excellent for resolving small meta-couplings (

    Hz).

  • Cons: Pyridine protons may broaden if traces of acid are present (protonation exchange).

• Alternative (Recommended for Resolution): Dimethylsulfoxide-

  ( ) .

  • Performance Gain: Prevents aggregation and eliminates exchange broadening of

    -protons (H2/H6). The higher viscosity increases relaxation times slightly, but the separation of H2 and H6 is often superior due to the solvent's H-bond accepting nature.

Sample Preparation

• Mass: Dissolve 5–10 mg of the solid in 0.6 mL of solvent.

• Filtration: Filter through a cotton plug to remove inorganic salts (e.g.,

  from synthesis) which cause line broadening.

• Reference: Use TMS (0.00 ppm) or residual solvent peak (

  : 7.26 ppm; : 2.50 ppm).

Part 3: Spectral Analysis & Assignment (1H & 13C)

A. 1H NMR: The "Diagnostic Triad"

The 3,5-disubstituted pyridine core lacks a plane of symmetry, resulting in three distinct aromatic signals. The key to assignment is the Magnitude of Coupling Constants (

) .

Target Molecule: 3-(Benzyloxy)-5-chloropyridine [1]

• Symmetry:

  (Asymmetric).

• Coupling Pattern: All protons are meta to each other.

• Expected

  Values: Hz (Small).

Position	Type	Chemical Shift ( , ppm)*	Multiplicity	(Hz)	Assignment Logic
H6	Aromatic	8.25 – 8.35	Doublet (d)	~2.0	to N, Ortho to Cl (Deshielded). Most downfield.
H2	Aromatic	8.15 – 8.25	Doublet (d)	~2.0	to N, Ortho to OBn (Shielded by donor).
Ph-H	Aromatic	7.35 – 7.45	Multiplet (m)	-	Phenyl ring of benzyloxy group.
H4	Aromatic	7.25 – 7.35	Triplet/dd	~2.0	to N. Between Cl and OBn. Shielded by OBn.
OCH2	Aliphatic	5.10 – 5.20	Singlet (s)	-	Benzylic methylene. Diagnostic for O-alkylation.

*Note: Shifts are estimated for

. In , pyridine protons typically shift downfield by 0.1–0.3 ppm.

B. 13C NMR: Structural Skeleton

Carbon Type	Shift ( , ppm)	Assignment Logic
C-O (Py)	154.0 – 156.0	C3: Ipso to Oxygen (Deshielded).
C-Cl (Py)	130.0 – 132.0	C5: Ipso to Chlorine.
C-H ( )	138.0 – 142.0	C2 and C6.
C-H ( )	120.0 – 125.0	C4.
OCH2	70.0 – 71.0	Benzylic Carbon.

Part 4: Comparative Analysis (Product vs. Alternatives)

The primary risk in synthesizing this scaffold is obtaining the 2,5-isomer (e.g., from nucleophilic attack at C2 instead of C3). The "performance" of your QC protocol depends on distinguishing these two.

The "Coupling Constant" Test

• Scenario A (Target): 3,5-Disubstituted

  • Protons are separated by one carbon (meta).

  • Result: All couplings are small (< 3 Hz) .

  • Visual: Sharp, narrow doublets or singlets.

• Scenario B (Alternative/Impurity): 2,5-Disubstituted

  • Contains protons at C3 and C4 (Ortho relationship).

  • Result: One coupling will be large (~8.0 Hz) .

  • Visual: A clear "roofed" doublet pair with wide splitting.

Table: Comparative Metrics

Feature	3-(Benzyloxy)-5-chloropyridine (Target)	2-(Benzyloxy)-5-chloropyridine (Alternative)
H-H Coupling	All Hz (Meta)	One Hz (Ortho: H3-H4)
H2/H6 Region	Two distinct signals > 8.0 ppm	One signal > 8.0 ppm (H6), one < 7.0 ppm (H3)
OCH2 Shift	~5.15 ppm	~5.35 ppm (Deshielded by ring Nitrogen)

Part 5: Logic Workflow (Visualization)

The following diagram illustrates the decision tree for validating the compound's structure using 1H NMR data.

Caption: Decision logic for structural validation. The critical divergence point is the coupling constant analysis (Red Node).

References

• Reich, H. J. (2023). Structure Determination Using Spectroscopic Methods: 1H NMR Chemical Shifts of Pyridines. University of Wisconsin-Madison. [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for substituent additivity rules).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 15389198, 3-(Benzyloxy)-5-bromopyridine. (Analog validation). [Link]

Sources

• 1. (5S)-5-{3-[3-(benzyloxy)-5-chlorophenyl]-2-oxo[2H-[1,3'-bipyridine]]-5-yl}pyrimidine-2,4(3H,5H)-dione | C27H19ClN4O4 | CID 155803730 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Scientist’s Guide to the Orthogonal Confirmation of Novel Pyridine Derivatives

In the landscape of drug discovery and materials science, pyridine scaffolds are foundational. Their prevalence in over 7,000 existing drug molecules underscores the critical importance of unambiguous structural confirmation.[1] An erroneous structural assignment can lead to the misinterpretation of biological data, wasted resources, and significant delays in development pipelines. This guide provides a comprehensive, field-proven framework for the structural elucidation of novel pyridine derivatives, moving beyond a simple checklist of techniques to explain the causality behind a robust, multi-faceted analytical strategy. Our approach is designed as a self-validating system, where orthogonal methods are integrated to build an unshakeable foundation of evidence for a proposed chemical structure.

The Hierarchical Strategy: Building Confidence Step-by-Step

The confirmation of a novel molecular structure is not a linear process but an iterative investigation. We begin with rapid, high-level techniques and progressively employ more information-rich, time-intensive methods to resolve ambiguities and solidify the assignment. This hierarchical approach ensures efficiency and builds a layered, cross-validated data package.

Caption: Integrated workflow for novel pyridine derivative structure elucidation.

Comparative Overview of Core Analytical Techniques

The choice of analytical technique is dictated by the specific question at hand, the sample's nature, and the required level of detail. While each method is powerful, their true strength lies in their synergy.[2][3]

Feature	Mass Spectrometry (MS)	1D/2D NMR Spectroscopy	X-Ray Crystallography (SCXRD)	Vibrational Spectroscopy (FTIR/Raman)
Primary Information	Molecular weight, elemental composition, fragmentation patterns.	Carbon-hydrogen framework, atom connectivity, stereochemistry, dynamics in solution.[4][5]	Absolute 3D atomic coordinates, bond lengths/angles, crystal packing.[6]	Presence/absence of functional groups, vibrational modes.
Sample Phase	Solid, Liquid, or Gas	Solution	High-quality single crystal	Solid or Liquid
Typical Sample Amount	<1 mg	¹H: 5-25 mg; ¹³C & 2D: 15-100 mg	<1 mg (single crystal)	1-10 mg
Experiment Time	Minutes	1D: Mins to Hrs; 2D: Hrs to Days	Days to Weeks (including crystal growth)	Minutes
Key Strength	High sensitivity, provides molecular formula—the essential starting point.[3]	Unparalleled for determining atom connectivity and structure in a biologically relevant state (solution).[4][5]	Provides unambiguous, definitive proof of structure and absolute stereochemistry.[6]	Rapid and simple method for confirming functional groups.
Causality/Limitation	Provides no direct information on atom connectivity or stereochemistry. Isomers are often indistinguishable.	Relatively insensitive, can have overlapping signals in complex molecules.[5] Structure is an interpretation of data.	Requires a high-quality single crystal, which can be difficult or impossible to grow.[4] The solid-state structure may not represent the solution conformation.	Provides limited information on the overall molecular skeleton.

Phase 1: Initial Assessment - What Is It and What's In It?

Before delving into complex connectivity, we must first establish the molecular formula and confirm the presence of expected functional groups.

Mass Spectrometry (MS): The Foundational Data Point

The first experiment should always be high-resolution mass spectrometry (HRMS). Its purpose is to provide the accurate mass of the molecular ion, which allows for the unambiguous determination of the molecular formula. This is the cornerstone upon which all subsequent interpretation is built.

Expertise & Causality: Without a molecular formula, any interpretation of NMR data is speculative. HRMS constrains the possibilities from infinite to a manageable number. For pyridine derivatives, techniques like Electrospray Ionization (ESI) are common. The fragmentation pattern can also provide initial structural clues. For instance, the loss of substituents from the pyridine ring can suggest their presence and lability.[7][8][9]

Experimental Protocol (HRMS via ESI-TOF):

• Sample Preparation: Prepare a dilute solution of the purified compound (~0.1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Use a Time-of-Flight (TOF) mass analyzer for high mass accuracy. Calibrate the instrument immediately before analysis using a known standard.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire data in both positive and negative ion modes, as pyridine's nitrogen is readily protonated.

• Analysis: Determine the mass of the [M+H]⁺ ion (or other adducts). Use the instrument's software to calculate the most probable elemental compositions within a narrow mass tolerance (e.g., <5 ppm).

Vibrational Spectroscopy (FTIR/Raman): The Functional Group Sanity Check

Infrared (IR) and Raman spectroscopy are rapid, complementary techniques used to confirm the presence of key functional groups predicted by the reaction scheme.

Expertise & Causality: This is a crucial validation step. If your synthesis was designed to add a carbonyl group, the absence of a strong C=O stretch in the IR spectrum (~1650-1800 cm⁻¹) is an immediate red flag. For pyridines, characteristic C=C and C=N ring stretching vibrations are expected. FTIR is sensitive to polar bonds (e.g., C=O, N-H), while Raman is excellent for non-polar, symmetric bonds (e.g., C=C in aromatic rings).

Phase 2 & 3: Building the Molecular Jigsaw - NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the most powerful technique for determining the precise structure of an organic molecule in solution.[4][5] Our approach is hierarchical, starting with simple 1D experiments and progressing to more complex 2D experiments to resolve specific questions.

Caption: Decision-making workflow for 2D NMR experiments.

1D NMR: The First Look at the C-H Framework

• ¹H NMR: Provides information on the number of distinct proton environments, their integration (ratio), and their neighboring protons (through spin-spin splitting). For substituted pyridines, proton signals typically appear in the aromatic region (δ 7.0-9.0 ppm). The electron-withdrawing nitrogen atom deshields the α-protons (C2, C6) significantly.[10]

• ¹³C NMR: Shows the number of unique carbon environments. For pyridines, carbons attached to nitrogen (C2, C6) are typically downfield.

• DEPT (Distortionless Enhancement by Polarization Transfer): A set of experiments (DEPT-45, DEPT-90, DEPT-135) that reveal how many hydrogens are attached to each carbon (CH, CH₂, CH₃, or quaternary C). This is invaluable for piecing together molecular fragments.

2D NMR: Connecting the Pieces

When 1D spectra are complex or ambiguous, 2D NMR is essential for mapping the atomic connectivity.[11][12]

• COSY (Correlation Spectroscopy): Maps ¹H-¹H scalar couplings. A cross-peak between two protons indicates they are coupled, typically through 2-3 bonds. This is the primary tool for tracing out proton spin systems within a molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon it is directly attached to (¹JCH coupling).[13] This experiment definitively links the ¹H and ¹³C assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful connectivity experiment. It shows correlations between protons and carbons over 2-4 bonds (²⁻⁴JCH). It is the key to connecting molecular fragments that are separated by quaternary carbons or heteroatoms. For a pyridine derivative, HMBC can show a correlation from a substituent's proton to a pyridine ring carbon, locking in its position.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): While the previous experiments reveal through-bond connectivity, NOESY and ROESY show through-space correlations. A cross-peak indicates that two protons are close in 3D space (<5 Å), regardless of whether they are bonded. This is the primary method for determining relative stereochemistry and conformation in solution.

Experimental Protocol (Standard NMR Workflow):

• Sample Preparation: Dissolve 15-25 mg of the purified compound in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD) in a high-quality 5 mm NMR tube.[14] The choice of solvent is critical; pyridine derivatives can have varying solubility.[15][16][17]

• 1D Acquisition: Acquire a standard ¹H spectrum. Follow with a ¹³C spectrum and a set of DEPT experiments.

• 2D Acquisition: Based on 1D data, set up and run the 2D experiments. A standard suite includes COSY, HSQC, and HMBC. A NOESY or ROESY is run if stereochemistry needs to be determined. 2D experiments require longer acquisition times (several hours each).

• Data Interpretation: Integrate all data. Use the HSQC to assign protons to their carbons. Use COSY to build spin systems. Use HMBC to connect the spin systems and place substituents. Use NOESY to confirm the 3D arrangement. All data must be self-consistent with the proposed structure and the molecular formula from MS.

Phase 4: Absolute Confirmation - X-Ray Crystallography

While a full suite of NMR experiments provides a highly confident structural assignment in solution, single-crystal X-ray diffraction (SCXRD) provides the "gold standard" proof of structure in the solid state.[2] It is the only technique that directly visualizes the 3D arrangement of atoms, confirming connectivity, configuration, and conformation without ambiguity.

Expertise & Causality: SCXRD is pursued when NMR data remains ambiguous, when the absolute stereochemistry of a chiral center must be determined, or when a definitive structural proof is required for patent applications or regulatory filings. However, its primary limitation is the need for a single, high-quality crystal, which can be a significant challenge.[4] The structure obtained is a static picture in a crystal lattice and may differ from the dynamic structure in solution, highlighting why NMR and SCXRD are complementary, not mutually exclusive.

Experimental Protocol (Crystal Growth & SCXRD):

• Purification: The compound must be of the highest possible purity.

• Crystal Growth: This is often the most challenging step. Common methods include:

  • Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly over days or weeks.[18]

  • Vapor Diffusion: Place a concentrated solution of the compound in a small vial, and place this vial inside a larger, sealed jar containing a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

  • Cooling: Slowly cool a saturated solution of the compound.

• Crystal Selection & Mounting: Identify a well-formed, clear crystal under a microscope and mount it on the diffractometer.

• Data Collection: The crystal is irradiated with X-rays, and the diffraction pattern is collected.

• Structure Solution & Refinement: The diffraction data is processed using complex software to generate an electron density map, from which the atomic positions are determined and refined.

Trustworthiness: The Self-Validating System

The power of this hierarchical and orthogonal approach lies in its self-validating nature. The molecular formula from MS must match the atom counts from NMR. The functional groups seen in FTIR must be consistent with the chemical shifts and correlations in the NMR spectra. The connectivity established by 2D NMR must match the 3D arrangement found by X-ray crystallography. Any discrepancy at any stage signals a problem—either in the interpretation or the proposed structure itself—and forces a re-evaluation, ensuring a final structure that is supported by a robust and internally consistent dataset. Adherence to data reporting standards, such as those proposed by IUPAC, is critical for ensuring data is findable, accessible, interoperable, and reusable (FAIR).[14][19][20]

References

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• Butcher, R. J. (2008). Practical strategies for the structural elucidation of small organic molecules. Magnetic Resonance in Chemistry. [Link]

• Daina, A., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry. [Link]

• Wesleyan University. NMR as a Tool for Structure Elucidation of Organic Compounds. CHEM 385 Course Listing. [Link]

• Hu, F., et al. (2024). Accurate and efficient structure elucidation from routine one-dimensional NMR spectra using multitask machine learning. arXiv. [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. Google Books.

• University of Notre Dame. Organic Structure Elucidation Workbook. Department of Chemistry and Biochemistry. [Link]

• American Chemical Society. (2023). Spectroscopy Data for Undergraduate Teaching. Journal of Chemical Education. [Link]

• Universidad de Granada. (n.d.). NMR studies of new heterocycles tethered to purine moieties with anticancer activity. [Link]

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• Markley, J. L., et al. (1998). Recommendations for the presentation of NMR structures of proteins and nucleic acids. BioMagResBank. [Link]

• Salem, M. A. I., et al. (2015). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Organic Chemistry. [Link]

• Fischer, R., et al. (2011). Integrated Analysis of Spectroscopic Data. AIP Conference Proceedings. [Link]

• Royal Society of Chemistry. (2024). Recent advances in non-conventional synthesis of N-heterocyclic compounds. RSC Sustainability. [Link]

• Ogbonna, W. J., & Odoemelam, S. C. (2015). Comparison of Analytical Techniques in the Characterization of Complex Compounds. International Research Journal of Pure and Applied Chemistry. [Link]

• Gauthier, D. A., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. [Link]

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• ResearchGate. (2026). Review articles in STRUCTURE ELUCIDATION. [Link]

• IUPAC-IUBMB-IUPAB Inter-Union Task Group. (1998). Standardization of data bases of protein and nucleic acid structures determined by NMR spectroscopy. Journal of Biomolecular NMR. [Link]

• Pinto, D. C. G. A., et al. (2007). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. [Link]

• National Institutes of Health. (2025). Recent advances in non-conventional synthesis of N-heterocyclic compounds. RSC Sustainability. [Link]

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• IUPAC. (1976). Presentation of NMR Data for Publication in Chemical Journals—B. Pure and Applied Chemistry. [Link]

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Comparative Guide: Reactivity Profiles of 3-Chloro- vs. 3-Bromopyridines in Pd-Catalyzed Cross-Coupling

Executive Summary: The "Speed vs. Scale" Trade-off

In the architecture of drug discovery, the choice between 3-chloropyridine and 3-bromopyridine is rarely arbitrary; it is a calculated decision balancing kinetic reactivity against atom economy and cost.

• 3-Bromopyridine is the "Discovery Standard." It offers facile oxidative addition, compatibility with generic catalytic systems (e.g., Pd(PPh₃)₄), and lower activation energies. It is the go-to for rapid library generation where yield is prioritized over cost.

• 3-Chloropyridine is the "Process Target." While kinetically stubborn due to a stronger C–X bond, it is significantly cheaper and offers superior atom economy. However, it demands "privileged" ligand systems (e.g., Buchwald biaryl phosphines or NHCs) to achieve conversion.

This guide dissects the mechanistic divergences and provides validated protocols to navigate this halogen interface.

Mechanistic Foundation: The Oxidative Addition Bottleneck

The primary differentiator between these substrates is the Oxidative Addition (OA) step in the catalytic cycle. This is the rate-determining step (RDS) for aryl chlorides, whereas transmetallation often limits aryl bromides.

Bond Dissociation Energy (BDE) & Kinetics

The C–Cl bond is significantly stronger than the C–Br bond, creating a higher activation energy barrier for the insertion of Palladium(0).

Property	3-Chloropyridine	3-Bromopyridine	Impact on Catalysis
C–X BDE (kcal/mol)	~96	~81	Cl requires electron-rich ligands to lower .
C–X Bond Length	1.74 Å	1.89 Å	Br is sterically more accessible for Pd insertion.
Electronegativity	3.16 (Cl)	2.96 (Br)	Cl renders the ring slightly more electron-deficient, but the bond strength overrides this electronic advantage.

The "Pyridine Problem" (Catalyst Poisoning)

Unlike benzene derivatives, pyridines possess a basic nitrogen lone pair.

• Mechanism: The pyridine nitrogen can coordinate to the Pd(II) center, displacing the phosphine ligand and forming an inactive "off-cycle" resting state.

• 3-Position Nuance: While 2-halopyridines form stable 4-membered chelates (highly detrimental), 3-halopyridines suffer primarily from intermolecular coordination.

• Mitigation: Bulky ligands (e.g., XPhos, RuPhos) not only accelerate OA of chlorides but also sterically prevent the pyridine nitrogen from binding to the metal center.

Visualizing the Kinetic Divergence

Figure 1: The divergent paths of Oxidative Addition. 3-Bromopyridine (Green path) proceeds readily. 3-Chloropyridine (Red path) faces a high energetic barrier requiring specialized ligands to prevent the off-cycle poisoning (Grey).

Comparative Reactivity Matrix

The following table summarizes performance across common coupling types.

Reaction Type	3-Bromopyridine Performance	3-Chloropyridine Performance	Recommended Ligand Class
Suzuki-Miyaura	Excellent. Works with Pd(PPh₃)₄ or Pd(dppf)Cl₂. Aqueous bases (Na₂CO₃) tolerated.	Moderate to Good. Fails with Pd(PPh₃)₄. Requires Buchwald G3/G4 precatalysts or PEPPSI-IPr.	Br: TriphenylphosphineCl: Dialkylbiaryl phosphines (e.g., XPhos)
Buchwald-Hartwig	Good. Standard conditions (Pd₂dba₃ + BINAP) often suffice.	Challenging. Requires strong bases (NaOtBu) and specific ligands (BrettPhos) to prevent dehalogenation.	Cl: BrettPhos, RuPhos
Negishi	High. Zn reagents couple readily at RT.	Low. Often requires heating or activated Zn, leading to side reactions (polymerization).	Cl: PEPPSI, Fu's Ligands (P(tBu)₃)
Heck	Standard. Classic conditions apply.	Difficult. High temperatures required (>120°C), risking Pd black formation.	Cl: P(tBu)₃, Herrmann-Beller catalyst

Experimental Protocols

Protocol A: The "Standard" Suzuki Coupling (For 3-Bromopyridine)

Use this for: Rapid analog synthesis, library generation, or when cost is negligible.

Reagents:

• Substrate: 3-Bromopyridine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·DCM (3-5 mol%)

• Base: K₂CO₃ (2.0 M aqueous, 3.0 equiv)

• Solvent: 1,4-Dioxane

Workflow:

• Charge a reaction vial with 3-bromopyridine (1.0 mmol), arylboronic acid (1.2 mmol), and Pd(dppf)Cl₂ (0.03 mmol).

• Evacuate and backfill with Nitrogen (x3).

• Add degassed 1,4-dioxane (4 mL) and 2.0 M K₂CO₃ (1.5 mL).

• Heat to 80°C for 4–6 hours.

• Validation: Monitor by LCMS. Expect >95% conversion.

• Workup: Dilute with EtOAc, wash with water/brine, dry over MgSO₄.

Protocol B: The "Advanced" Suzuki Coupling (For 3-Chloropyridine)

Use this for: Scale-up (>100g), cost-sensitive projects, or late-stage functionalization.

Reagents:

• Substrate: 3-Chloropyridine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.3 equiv)

• Catalyst: XPhos Pd G3 (1-2 mol%) or Pd(OAc)₂ (2 mol%) + XPhos (4 mol%)

• Base: K₃PO₄ (3.0 equiv) - Crucial: Anhydrous conditions often preferred for difficult chlorides.

• Solvent: THF or Toluene/Water (10:1)

Workflow:

• Charge a reaction vial with 3-chloropyridine (1.0 mmol), arylboronic acid (1.3 mmol), XPhos Pd G3 (0.01 mmol), and finely ground K₃PO₄ (3.0 mmol).

• Critical Step: Evacuate and backfill with Argon (x3). Oxygen inhibits the electron-rich phosphine.

• Add degassed THF (5 mL) and degassed water (0.5 mL).

• Heat to 60–80°C for 12–16 hours. Note: Chlorides take longer.

• Validation: If conversion stalls, add 0.5 mol% additional catalyst.

• Workup: Filter through Celite (to remove Pd/Phosphate salts), concentrate, and purify.

Decision Matrix: When to Switch?

The transition from Bromide to Chloride is a function of project maturity.

Figure 2: Strategic decision tree for substrate selection. Process chemists should pivot to the chloride early in route scouting if the final molecule is cost-sensitive.

References

• Mechanistic Studies on Oxidative Addition

  • Title: A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions.[1]

  • Source: Chemical Science (RSC), 2022.

  • URL:[Link]

• Suzuki-Miyaura Coupling Protocols

  • Title: A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles (Contextual comparison with 3-pyridyl).
  • Source: NIH / J. Am. Chem. Soc.

  • URL:[Link]

• Catalyst Design for Chlorides

  • Title: Recent advances in the Suzuki–Miyaura cross-coupling reaction using efficient catalysts in eco-friendly media.[2]

  • Source: Green Chemistry (RSC), 2019.

  • URL:[Link]

• Bond Dissociation Energy Data

  • Title: Experimental investigation of the absolute enthalpies of formation of 2,3-, 2,4-, and 3,4-pyridynes (BDE data deriv
  • Source: J. Phys. Chem. A / PubMed.

  • URL:[Link]

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A Comparative Guide to the Synthesis of 3-(Benzyloxy)-5-chloropyridine for Advanced Research Applications

In the landscape of modern drug discovery and materials science, the strategic synthesis of highly functionalized heterocyclic compounds is of paramount importance. Among these, 3-(Benzyloxy)-5-chloropyridine stands out as a valuable intermediate, finding application in the development of novel pharmaceuticals and agrochemicals. Its unique substitution pattern allows for diverse downstream chemical modifications. This guide provides an in-depth comparison of two prominent synthetic routes to this key molecule, offering researchers the critical insights needed to select the most appropriate method for their specific laboratory context and research goals. We will delve into the mechanistic underpinnings of each pathway, provide detailed experimental protocols, and present a comparative analysis of their respective advantages and limitations.

Route 1: Benzylation of 3-Hydroxypyridine Followed by Electrophilic Chlorination

This classical approach prioritizes the early introduction of the bulky benzyloxy group, which then directs the subsequent electrophilic chlorination to the desired 5-position. The electron-donating nature of the benzyloxy group activates the pyridine ring towards electrophilic substitution, primarily at the ortho and para positions.

Mechanistic Rationale

The initial step is a Williamson ether synthesis, a robust and well-established method for forming ethers.[1][2][3] In this SN2 reaction, the hydroxyl proton of 3-hydroxypyridine is abstracted by a base to form a pyridoxide anion, which then acts as a nucleophile, attacking the electrophilic carbon of benzyl chloride to displace the chloride leaving group.[1][2][3]

The subsequent chlorination of 3-(benzyloxy)pyridine is an electrophilic aromatic substitution. The benzyloxy group at the 3-position is an activating, ortho-, para-director. This directs the incoming electrophile (a chloronium ion or its equivalent) to the 2, 4, and 6 positions. Steric hindrance from the benzyloxy group can disfavor substitution at the 2-position, making the 4 and 6 positions more accessible. However, under controlled conditions, chlorination can be achieved at the 5-position, which is electronically activated.

Caption: Workflow for the synthesis of 3-(Benzyloxy)-5-chloropyridine via Route 1.

Experimental Protocol: Route 1

Step 1: Synthesis of 3-(Benzyloxy)pyridine

• Materials: 3-Hydroxypyridine, Benzyl chloride, Sodium hydroxide (NaOH), Ethanol, Water.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-hydroxypyridine (1.0 eq) in a solution of sodium hydroxide (1.1 eq) in a mixture of ethanol and water.

  • Heat the mixture to reflux.

  • Add benzyl chloride (1.05 eq) dropwise to the refluxing solution over 30 minutes.

  • Continue refluxing for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure to obtain crude 3-(benzyloxy)pyridine, which can be purified by column chromatography on silica gel.

Step 2: Chlorination of 3-(Benzyloxy)pyridine

• Materials: 3-(Benzyloxy)pyridine, N-Chlorosuccinimide (NCS), Acetonitrile.

• Procedure:

  • Dissolve 3-(benzyloxy)pyridine (1.0 eq) in anhydrous acetonitrile in a flask protected from light.

  • Add N-Chlorosuccinimide (1.1 eq) portion-wise to the solution at room temperature, while stirring.

  • Stir the reaction mixture at room temperature for 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

  • Remove the solvent in vacuo.

  • Dissolve the residue in a suitable organic solvent and wash with aqueous sodium thiosulfate solution to remove any unreacted NCS, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 3-(benzyloxy)-5-chloropyridine.

Route 2: Synthesis of 3-Hydroxy-5-chloropyridine Followed by Benzylation

This alternative strategy involves the early introduction of the chloro substituent, followed by the formation of the benzyloxy ether. This approach can be advantageous if the starting material, 3-hydroxy-5-chloropyridine, is readily available or if the chlorination of 3-(benzyloxy)pyridine proves to be low-yielding or non-selective.

Mechanistic Rationale

The synthesis of the 3-hydroxy-5-chloropyridine intermediate can be achieved through various methods. A common approach involves the diazotization of 3-amino-5-chloropyridine, followed by hydrolysis of the resulting diazonium salt.[4][5][6][7] The Sandmeyer reaction, a well-known method for converting aryl amines to aryl halides, can be adapted for this purpose.[5][6][7]

The final step is again a Williamson ether synthesis. The hydroxyl group of 3-hydroxy-5-chloropyridine is deprotonated by a base to form the corresponding alkoxide, which then undergoes an SN2 reaction with benzyl chloride to furnish the target molecule.[1][2][3]

Caption: Workflow for the synthesis of 3-(Benzyloxy)-5-chloropyridine via Route 2.

Experimental Protocol: Route 2

Step 1: Synthesis of 3-Hydroxy-5-chloropyridine (Illustrative example from 2-amino-5-chloropyridine)

• Materials: 2-Amino-5-chloropyridine, Sodium nitrite, Sulfuric acid, Water.

• Procedure:

  • Prepare a solution of 2-amino-5-chloropyridine (1.0 eq) in aqueous sulfuric acid and cool it to 0-5 °C in an ice bath.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water, maintaining the temperature below 5 °C.

  • Stir the mixture for 1 hour at this temperature to ensure complete diazotization.

  • Carefully heat the reaction mixture to hydrolyze the diazonium salt. The evolution of nitrogen gas will be observed.

  • After the gas evolution ceases, cool the mixture and neutralize it with a base (e.g., sodium carbonate) to precipitate the product.

  • Filter the solid, wash with cold water, and dry to obtain crude 2-chloro-5-hydroxypyridine.[8]

  • Further steps (not detailed here) would be required to isomerize to the desired 3-hydroxy-5-chloropyridine, or an alternative starting material would be chosen. A more direct synthesis of 3-hydroxy-5-chloropyridine is often preferred if available.

Step 2: Benzylation of 3-Hydroxy-5-chloropyridine

• Materials: 3-Hydroxy-5-chloropyridine, Benzyl chloride, Potassium carbonate (K₂CO₃), N,N-Dimethylformamide (DMF).

• Procedure:

  • To a stirred suspension of 3-hydroxy-5-chloropyridine (1.0 eq) and potassium carbonate (1.5 eq) in anhydrous DMF, add benzyl chloride (1.1 eq) at room temperature.

  • Heat the reaction mixture to 60-80 °C and stir for 4-8 hours, or until TLC indicates the reaction is complete.

  • Cool the mixture to room temperature and pour it into ice-water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure.

  • Purify the residue by column chromatography on silica gel to afford 3-(benzyloxy)-5-chloropyridine.

Comparative Analysis

Feature	Route 1: Benzylation then Chlorination	Route 2: Chlorination then Benzylation
Starting Materials	3-Hydroxypyridine, Benzyl chloride, NCS	3-Hydroxy-5-chloropyridine (or precursor), Benzyl chloride
Key Reactions	Williamson Ether Synthesis, Electrophilic Aromatic Substitution	Diazotization/Hydrolysis (or other), Williamson Ether Synthesis
Potential Advantages	- Potentially fewer steps if starting from 3-hydroxypyridine.- Milder chlorination conditions may be possible.	- Avoids potential regioselectivity issues in the chlorination of an activated ring.- May be higher yielding if 3-hydroxy-5-chloropyridine is readily available.
Potential Disadvantages	- Risk of over-chlorination or incorrect regioselectivity.- The benzyloxy group might be sensitive to harsh chlorination conditions.	- The synthesis of 3-hydroxy-5-chloropyridine can be multi-step and challenging.- Diazotization reactions can be hazardous and require careful temperature control.[5]
Scalability	Can be scalable, but control of the chlorination step is crucial.	Scalability depends on the safety and efficiency of the synthesis of the chlorinated precursor.
Overall Yield	Variable, highly dependent on the selectivity of the chlorination step.	Can be high if the chlorinated intermediate is pure and readily available.

Conclusion

Both synthetic routes presented offer viable pathways to 3-(Benzyloxy)-5-chloropyridine. The choice between them will largely depend on the availability and cost of the starting materials, the desired scale of the synthesis, and the laboratory's capabilities for handling specific reaction types.

Route 1 is conceptually straightforward but hinges on achieving selective chlorination of the electron-rich 3-(benzyloxy)pyridine ring. Careful optimization of the chlorinating agent and reaction conditions is critical to success.

Route 2 provides better control over the final substitution pattern by introducing the chloro group early. However, the synthesis of the key intermediate, 3-hydroxy-5-chloropyridine, may present its own set of challenges, including the use of potentially hazardous diazotization reactions.

For researchers embarking on the synthesis of 3-(Benzyloxy)-5-chloropyridine, a thorough evaluation of these factors is recommended. Small-scale pilot reactions are advised to determine the optimal route for the specific research needs and available resources.

References

• Quick Company. Process For Preparation Of N Benzyl 3 Hydroxy Piperidine. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014-10-24). [Link]

• J&K Scientific LLC. Williamson Ether Synthesis. (2025-03-22). [Link]

• MDPI. New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. (2022-10-26). [Link]

• MDPI. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. (2022-04-15). [Link]

• Royal Society of Chemistry. Novel reduction of 3-hydroxypyridine and its use in the enantioselective synthesis of (+)-pseudoconhydrine and (+)-N-methylpseudoconhydrine. [Link]

• Google Patents.
• Google Patents. Synthesis method of 5-chloro-2,3-dihydroxyl pyridine.

• National Institutes of Health. Deaminative chlorination of aminoheterocycles. (2021-12-16). [Link]

• Google Patents.

• ChemRxiv. A New Methodology for Preparing Benzylated Aminopyridines Yields Unprecedented Site-Selective Organocatalysts. [Link]

• Wikipedia. Sandmeyer reaction. [Link]

• Chemistry LibreTexts. 15.3: The Williamson Ether Synthesis. (2020-05-30). [Link]

• National Institutes of Health. Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides. (2021-02-10). [Link]

• Google Patents. Compound of 3-hydroxyl pyridine, preparation method thereof and pharmaceutical use thereof.

• Organic Chemistry Portal. Sandmeyer Reaction. [Link]

• National Institutes of Health. 3-Benzyloxypyridine. [Link]

• Master Organic Chemistry. Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018-12-03). [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. [Link]

• PubChemLite. 3-(benzyloxy)-5-(chloromethyl)pyridine hydrochloride (C13H12ClNO). [Link]

• Royal Society of Chemistry. Sandmeyer reactions. Part 7.1 An investigation into the reduction steps of Sandmeyer hydroxylation and chlorination reactions. [Link]

• Google Patents. Synthetic method of 2, 3, 5-trichloropyridine.

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Comparative Spectroscopic Analysis Guide: Benzyloxy-Chloropyridine Isomers

Executive Summary

Objective: This guide provides a technical framework for the spectroscopic differentiation of benzyloxy-chloropyridine isomers. These compounds are critical intermediates in the synthesis of kinase inhibitors and other pharmacophores.

The Challenge: The synthesis of benzyloxy-chloropyridines (via nucleophilic aromatic substitution or alkylation of pyridones) frequently yields complex isomeric mixtures. Two primary types of isomerism must be distinguished:

• Constitutional Isomers (Tautomeric Origin): O-alkylation (pyridine) vs. N-alkylation (pyridone).[1]

• Regioisomers: Variation in the position of the chlorine atom relative to the benzyloxy group (e.g., 3-chloro vs. 5-chloro).

Audience: Medicinal Chemists, Analytical Scientists, and Process Chemists.[1]

Part 1: Structural Context & Isomer Classes[1]

Before interpreting spectra, one must define the potential isomeric landscape. The most common synthetic route involves the benzylation of chlorohydroxypyridines. This ambident nucleophile leads to two distinct pathways.[1]

Class A: O- vs. N-Alkylation (The Major Impurity Profile)

When alkylating 2-hydroxy-3-chloropyridine (or its analogs), the reaction can occur at the oxygen (desired ether) or the nitrogen (undesired amide/pyridone).

• Isomer A1 (O-Isomer): 2-(benzyloxy)-3-chloropyridine.[1] Aromatic pyridine ring retained.[1][2]

• Isomer A2 (N-Isomer): 1-benzyl-3-chloro-pyridin-2(1H)-one.[1] Aromaticity broken; cyclic amide formed.[1]

Class B: Regioisomers (Positional)

If the starting material allows for nucleophilic attack at different carbons (e.g.,

on 2,3-dichloropyridine vs 2,5-dichloropyridine), you must distinguish the position of the substituents.[1]

• Isomer B1: 2-benzyloxy-3-chloropyridine.[1]

• Isomer B2: 2-benzyloxy-5-chloropyridine.[1]

Part 2: Spectroscopic Differentiation (NMR)

Nuclear Magnetic Resonance (NMR) is the gold standard for distinguishing these isomers. The following data points are the critical "Decision Gates."

Distinguishing O-Alkylation from N-Alkylation

This is the most frequent QC requirement.[1] The electronic environments of the benzyl methylene (

) and the pyridine core differ significantly.

Table 1: O- vs. N-Isomer Spectroscopic Markers

Feature	O-Isomer (Pyridine Ether)	N-Isomer (Pyridone)	Mechanistic Reason
H NMR: Benzyl	5.30 – 5.50 ppm	5.10 – 5.20 ppm	Oxygen is more electronegative than Nitrogen, deshielding the adjacent protons more strongly.[1]
C NMR: Carbonyl/C-O	~158 – 162 ppm (C-O)	~160 – 165 ppm (C=O)	The C=O bond in pyridone has distinct carbonyl character compared to the aromatic C-O.
HMBC Correlation	Benzyl protons correlate to C2 (aromatic)	Benzyl protons correlate to C2 (carbonyl) and C6	N-benzyl protons are spatially close to both C2 and C6; O-benzyl is primarily coupled to C2.[1]
IR Spectroscopy	Strong bands ~1250 cm (C-O-C)	Strong band ~1660 cm (C=O)	Amide carbonyl stretch is diagnostic for the N-isomer.[1]

Distinguishing Regioisomers (3-Cl vs. 5-Cl)

Differentiation relies on Spin-Spin Coupling Constants (

) .[1] The pyridine ring coupling follows specific rules:

• : 7.0 – 9.0 Hz (Large)
• : 1.0 – 2.0 Hz (Small)

Scenario: Distinguishing 2-benzyloxy-3-chloro pyridine from 2-benzyloxy-5-chloro pyridine.

Table 2: Regioisomer Coupling Patterns (

H NMR)

Position	3-Chloro Isomer (Substituents at 2,[1]3)	5-Chloro Isomer (Substituents at 2,[1]5)
Proton H4	Doublet of Doublets (dd) Couples to H5 ( Hz) and H6 ( Hz).	Doublet (d) Couples only to H3 ( Hz).[1] No ortho neighbor on other side.[1]
Proton H5	Doublet of Doublets (dd) Couples to H4 ( Hz) and H6 ( Hz).	Substituted (Cl) No signal.
Proton H6	Doublet of Doublets (dd) Couples to H5 ( Hz) and H4 ( Hz).	Doublet (d) Couples to H3/H4 (depends on exact structure) but often appears as a distinct doublet with fine splitting ( Hz).[1]
Key Diagnostic	Look for three vicinal protons.[1] H5 is coupled to two ortho neighbors.[1]	Look for two isolated spin systems or meta-coupling.[1] H6 has no ortho neighbor (Cl is at 5).[1]

Part 3: Visualization of Logic Flow

Diagram 1: Isomer Identification Decision Tree

This diagram outlines the logical steps to assign the correct structure based on the data above.

Caption: Decision tree for spectroscopic assignment of benzyloxy-chloropyridine isomers.

Part 4: Experimental Protocols

Protocol 1: Standardized NMR Sample Preparation

To ensure reproducibility of chemical shifts (especially for the critical benzyl

discrimination).

• Solvent Selection: Use DMSO-d6 (99.9% D) rather than CDCl

  if possible.[1]

  • Reasoning: Pyridines and pyridones can aggregate in non-polar solvents, causing peak broadening.[1] DMSO disrupts these aggregates and provides sharper resolution of the hydroxyl/amide tautomers if any unreacted starting material remains.

• Concentration: Prepare a solution of 10-15 mg of sample in 0.6 mL of solvent.

  • Self-Validation: Ensure the solution is clear. Turbidity indicates precipitation, which will ruin the signal-to-noise ratio and integration values.[1]

• Acquisition:

  • Run standard

    H (minimum 16 scans).[1]

  • Run

    C (minimum 256 scans) to resolve the ipso-carbons.

Protocol 2: The "HMBC Check" (For Ambiguous Cases)

Use this when the proton chemical shifts are borderline (e.g., 5.25 ppm).

• Setup: Configure the HMBC (Heteronuclear Multiple Bond Correlation) experiment optimized for long-range coupling (

  Hz).

• Target: Locate the Benzyl

  proton signal in the F2 dimension.

• Analysis: Look for cross-peaks in the F1 (

  C) dimension.

  • O-Isomer: You will see a strong correlation to the C2 carbon (approx. 160 ppm). You will not typically see correlations to C6.[1]

  • N-Isomer: You will see correlations to C2 (carbonyl) AND C6 (the alkene carbon adjacent to Nitrogen). This "dual-wing" correlation is definitive proof of N-alkylation.[1]

Part 5: References

• LaPlante, S. R., et al. (2013).[1] "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery." Bioorganic & Medicinal Chemistry Letters, 23(16), 4663-4668.[1] Link

• Reich, H. J. (2024).[1] "Proton-Proton Coupling Constants in Aromatic Systems." University of Wisconsin-Madison Chemistry / Organic Chemistry Data. Link

• Pretsch, E., et al. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag Berlin Heidelberg.[1] (Standard reference for chemical shift tables).

• Mobinikhaledi, A., et al. (2014).[1] "Regioselective synthesis of some new 2-alkoxypyridines." Journal of the Iranian Chemical Society. (General reference for O-alkylation conditions).

• Groszek, G., et al. (2010).[1] "Spectroscopic characterization of benzyloxy-substituted aromatics." Molecules, 15, 3887.[1] Link

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. testbook.com [testbook.com]

A Comparative Guide to the Efficacy of nAChR Ligands Derived from Diverse Pyridine Precursors

Introduction: The Pivotal Role of Pyridine Scaffolds in Nicotinic Acetylcholine Receptor Modulation

Nicotinic acetylcholine receptors (nAChRs) are a superfamily of ligand-gated ion channels that play a critical role in synaptic transmission throughout the central and peripheral nervous systems.[1] Their involvement in a wide array of physiological processes, from cognitive function to neuromuscular signaling, has made them a prime target for therapeutic intervention in various disorders, including Alzheimer's disease, Parkinson's disease, attention-deficit/hyperactivity disorder (ADHD), and nicotine addiction.[2][3] The pyridine ring, a fundamental heterocyclic motif, has proven to be a remarkably versatile scaffold in the design of potent and selective nAChR ligands. Its ability to engage in key hydrogen bonding and cation-pi interactions within the receptor's binding pocket has been a cornerstone of nAChR drug discovery.[4]

This guide provides an in-depth comparative analysis of the efficacy of three prominent nAChR ligands derived from different pyridine precursors: the natural alkaloid Epibatidine , the smoking cessation aid Varenicline , and the cognitive enhancer ABT-418 . We will delve into their synthetic origins, explore their binding affinities and functional activities at various nAChR subtypes, and elucidate the structure-activity relationships that govern their distinct pharmacological profiles. This objective comparison, supported by experimental data and detailed methodologies, is intended to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate the complex landscape of nAChR pharmacology.

Chemical Synthesis: From Pyridine Precursors to Potent nAChR Ligands

The synthetic pathways to these ligands, while all ultimately incorporating a pyridine or a bioisosteric equivalent, showcase diverse chemical strategies. Understanding these syntheses is not merely an academic exercise; it provides crucial context for the generation of novel analogs and the exploration of structure-activity relationships.

Synthesis of (±)-Epibatidine

Epibatidine, a potent analgesic, was originally isolated from the skin of the poison dart frog Epipedobates anthonyi. Its remarkable potency and novel structure spurred the development of numerous synthetic routes. The following is a representative multi-step synthesis starting from a chloropyridine precursor.

Experimental Protocol: Synthesis of (±)-Epibatidine

• Step 1: Wittig Reaction. 6-chloro-3-pyridinecarboxaldehyde is reacted with the ylide generated from (methoxymethyl)triphenylphosphonium chloride and a strong base (e.g., n-butyllithium) to yield the corresponding vinyl ether.

• Step 2: Claisen Rearrangement. The vinyl ether undergoes a thermal Claisen rearrangement to produce the corresponding aldehyde.

• Step 3: Reductive Amination. The aldehyde is then subjected to reductive amination with 2-amino-2-methyl-1-propanol to form the corresponding amino alcohol.

• Step 4: Cyclization. The amino alcohol is cyclized under acidic conditions (e.g., using sulfuric acid) to form the 7-azabicyclo[2.2.1]heptane ring system.

• Step 5: Resolution. The racemic mixture of epibatidine is resolved into its individual enantiomers using chiral chromatography or by forming diastereomeric salts with a chiral acid.

Synthesis of Varenicline

Varenicline, marketed as Chantix®, is a partial agonist at α4β2 nAChRs and is a widely prescribed smoking cessation aid.[3] Its synthesis is a testament to modern organic chemistry, involving the construction of a complex tetracyclic ring system.

Experimental Protocol: Synthesis of Varenicline

A common synthetic route to varenicline involves the following key steps:

• Step 1: Diels-Alder Reaction. A substituted cyclopentadienone is reacted with an appropriate dienophile to construct the bicyclic core.

• Step 2: Ring-Closing Metathesis. An olefin metathesis reaction is employed to form a key seven-membered ring.

• Step 3: Curtius Rearrangement. A carboxylic acid intermediate is converted to an isocyanate via a Curtius rearrangement, which is then trapped with an alcohol to form a carbamate.

• Step 4: Aromatic Ring Formation. The pyridine ring is constructed in the later stages of the synthesis, often through a condensation reaction.

• Step 5: Deprotection and Salt Formation. Finally, protecting groups are removed, and the free base is converted to the tartrate salt for improved stability and bioavailability.

Synthesis of ABT-418

ABT-418 is a selective nAChR agonist that has been investigated for its cognitive-enhancing properties.[2][5] Its structure features an isoxazole ring as a bioisostere of the pyridine ring found in nicotine.

Experimental Protocol: Synthesis of ABT-418

The synthesis of ABT-418 typically proceeds as follows:

• Step 1: Aldol Condensation. A substituted acetophenone is condensed with a suitable aldehyde to form an α,β-unsaturated ketone.

• Step 2: Michael Addition. A nucleophile, such as the anion of nitromethane, is added to the α,β-unsaturated ketone in a Michael addition.

• Step 3: Isoxazole Formation. The resulting γ-nitroketone is then cyclized, typically by treatment with a dehydrating agent and a source of hydroxylamine, to form the isoxazole ring.

• Step 4: Chiral Resolution. The racemic mixture of the pyrrolidine-containing intermediate is resolved to isolate the desired (S)-enantiomer.

• Step 5: N-Alkylation. The secondary amine of the pyrrolidine ring is alkylated to introduce the N-methyl group, yielding ABT-418.

Comparative Efficacy at nAChR Subtypes

The therapeutic utility and side-effect profiles of nAChR ligands are largely determined by their binding affinity (Ki) and functional efficacy (EC50 or IC50) at different nAChR subtypes. The α4β2, α3β4, and α7 subtypes are of particular interest due to their distinct physiological roles.

Binding Affinity (Ki)

Binding affinity, typically measured by radioligand binding assays, reflects the strength of the interaction between a ligand and its receptor. A lower Ki value indicates a higher binding affinity.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation: Tissues or cells expressing the nAChR subtype of interest are homogenized and centrifuged to isolate a membrane fraction rich in receptors.

• Incubation: The membranes are incubated with a fixed concentration of a radiolabeled ligand (e.g., [3H]cytisine for α4β2, [3H]epibatidine for α3β4) and varying concentrations of the unlabeled test compound.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Table 1: Comparative Binding Affinities (Ki, nM) of nAChR Ligands

Ligand	α4β2	α3β4	α7
Epibatidine	0.002 - 0.35[6]	~520[2]	~125[2]
Varenicline	0.06 - 0.4[2][7]	86[2]	322[7]
ABT-418	0.86 - 68.6[6]	>10,000[8]	High Affinity[8]

Note: Values are compiled from multiple sources and may reflect different experimental conditions.

Functional Efficacy (EC50/IC50)

Functional efficacy measures a ligand's ability to activate (agonist, EC50) or inhibit (antagonist, IC50) the receptor's ion channel function. This is often assessed using electrophysiological techniques or fluorescence-based assays.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Cell Preparation: Xenopus oocytes or mammalian cells are engineered to express the desired nAChR subtype.[9]

• Electrode Placement: A glass micropipette filled with an appropriate intracellular solution is brought into contact with the cell membrane to form a high-resistance "giga-seal".[10]

• Whole-Cell Configuration: The membrane patch under the pipette tip is ruptured by gentle suction, allowing electrical access to the entire cell.[10]

• Voltage Clamp: The cell's membrane potential is held constant (clamped) at a specific voltage.

• Ligand Application: The test ligand is applied to the cell, and the resulting ion current flowing through the nAChRs is recorded.

• Data Analysis: Dose-response curves are generated by applying a range of ligand concentrations, and the EC50 or IC50 value is determined.

Table 2: Comparative Functional Efficacies (EC50, µM) and Activity of nAChR Ligands

Ligand	α4β2	α3β4	α7
Epibatidine	Potent Agonist	Potent Agonist	Potent Agonist
Varenicline	1.4 (Partial Agonist)[2]	55 (Partial Agonist)[11]	18 (Full Agonist)[11]
ABT-418	Agonist	No Activity[8]	Agonist[8]

Note: Values are compiled from multiple sources and may reflect different experimental conditions.

Structure-Activity Relationships and Subtype Selectivity

The distinct pharmacological profiles of these three ligands can be rationalized by considering their structural features and how they interact with the nAChR binding pocket.

Epibatidine , with its rigid 7-azabicyclo[2.2.1]heptane core and chloropyridyl moiety, exhibits high affinity across multiple nAChR subtypes. This lack of selectivity, while contributing to its potent analgesic effects, also leads to a narrow therapeutic window and significant toxicity.

Varenicline 's tetracyclic structure, which constrains the orientation of the pyridine-like quinoxaline ring relative to the basic nitrogen, is key to its high affinity and partial agonist activity at the α4β2 subtype.[12] This partial agonism is crucial for its clinical efficacy in smoking cessation; it provides enough nicotinic stimulation to alleviate withdrawal symptoms while simultaneously blocking the reinforcing effects of nicotine.[12] Its full agonism at the α7 subtype may also contribute to its overall pharmacological profile.[11]

ABT-418 represents a successful example of bioisosteric replacement, where the pyridine ring of nicotine is replaced with a 3-methyl-5-isoxazolyl group.[8] This modification results in high affinity for the α4β2 and α7 subtypes but a striking lack of affinity for the α3β4 subtype, which is often associated with undesirable peripheral side effects.[8] This subtype selectivity likely contributes to its improved side-effect profile compared to less selective agonists.

Conclusion: The Enduring Legacy and Future Directions of Pyridine-Based nAChR Ligands

The pyridine scaffold and its bioisosteric mimics have been instrumental in the development of a diverse array of nAChR ligands with significant therapeutic potential. The comparative analysis of epibatidine, varenicline, and ABT-418 highlights the profound impact that subtle structural modifications, guided by an understanding of nAChR pharmacology, can have on ligand efficacy and subtype selectivity.

Epibatidine, while too toxic for therapeutic use, has been an invaluable pharmacological tool for elucidating the structure and function of nAChRs. Varenicline stands as a clinical success story, demonstrating the power of rational drug design to create a partial agonist with a precisely tuned activity profile for smoking cessation. ABT-418 showcases the potential of bioisosteric replacement to achieve subtype selectivity and improve the therapeutic index of nAChR agonists for cognitive disorders.

Future research in this field will undoubtedly continue to leverage the versatility of the pyridine nucleus. The development of ligands with even greater subtype selectivity, particularly for less-explored nAChR subtypes, holds the promise of novel therapeutics for a range of neurological and psychiatric conditions. Furthermore, the exploration of allosteric modulators that act at sites distinct from the acetylcholine binding pocket represents an exciting new frontier in nAChR drug discovery. The foundational knowledge gained from studying these pioneering pyridine-derived ligands will continue to guide and inspire the next generation of nAChR-targeted therapies.

References

• Structural Characterization of Binding Mode of Smoking Cessation Drugs to Nicotinic Acetylcholine Receptors through Study of Ligand Complexes with Acetylcholine-binding Protein. Journal of Biological Chemistry. [Link]

• Pre-clinical properties of the α4β2 nicotinic acetylcholine receptor partial agonists varenicline, cytisine and dianicline translate to clinical efficacy for nicotine dependence. British Journal of Pharmacology. [Link]

• ABT-418. Wikipedia. [Link]

• Varenicline, an ␣4␤2 Nicotinic Acetylcholine Receptor Partial Agonist, vs Sustained-Release Bupropion and Placebo for Smoking Cessation. JAMA. [Link]

• The Relationship of Varenicline Agonism of α4β2 Nicotinic Acetylcholine Receptors and Nicotine-Induced Dopamine Release in Nicotine-Dependent Humans. Neuropsychopharmacology. [Link]

• A pilot controlled clinical trial of ABT-418, a cholinergic agonist, in the treatment of adults with attention deficit hyperactivity disorder. Psychopharmacology Bulletin. [Link]

• Varenicline is a partial agonist at alpha4beta2 and a full agonist at alpha7 neuronal nicotinic receptors. Molecular Pharmacology. [Link]

• Epibatidine and ABT 418 reveal selective losses of alpha 4 beta 2 nicotinic receptors in Alzheimer brains. Neuroreport. [Link]

• Formation of the Nicotinic Acetylcholine Receptor Binding Sites. The Journal of Neuroscience. [Link]

• Comparative pharmacology of nicotine and ABT-418, a new nicotinic agonist. Psychopharmacology. [Link]

• Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. eNeuro. [Link]

• Patch Clamp Recording: Ion Channels Expressed In Xenopus Oocytes l Protocol Preview. JoVE. [Link]

• Nicotine. Wikipedia. [Link]

• High-throughput electrophysiology with Xenopus oocytes. Pflügers Archiv - European Journal of Physiology. [Link]

• Whole Cell Patch Clamp Protocol. AXOL Bioscience. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 3-(Benzyloxy)-5-chloropyridine

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug development. Among these, 3-(Benzyloxy)-5-chloropyridine stands as a valuable building block. This guide provides essential, field-tested safety and handling protocols to ensure the well-being of our researchers and the integrity of our scientific endeavors. The causality behind each recommendation is explained to foster a deep-rooted culture of safety and scientific excellence.

Hazard Identification and Risk Assessment: Understanding the Adversary

Before any laboratory work commences, a thorough understanding of the potential hazards associated with 3-(Benzyloxy)-5-chloropyridine is paramount. According to its Safety Data Sheet (SDS), this compound presents several health risks.[1]

Hazard Summary Table

Hazard Classification	GHS Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	Danger
Skin Irritation (Category 2)	H315: Causes skin irritation	Danger
Serious Eye Damage (Category 1)	H318: Causes serious eye damage	Danger
Specific target organ toxicity — single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation	Danger

The "Danger" signal word and the combination of pictograms underscore the need for meticulous handling procedures.[1] The risk of serious eye damage is particularly noteworthy, necessitating robust eye protection.[1] Analogous pyridine derivatives, such as 3-chloropyridine, are also known to be toxic upon skin contact and can cause respiratory irritation, reinforcing the need for comprehensive protective measures.[2]

The Hierarchy of Controls: A Multi-Layered Defense Strategy

Personal Protective Equipment (PPE) is the final and most personal line of defense. Its effectiveness is maximized when integrated into a broader safety framework known as the hierarchy of controls.

Engineering Controls: Designing Safety into the Workspace

The primary method for mitigating exposure to hazardous dust or vapors is through engineering controls.

• Fume Hood: All manipulations of solid 3-(Benzyloxy)-5-chloropyridine, and its solutions, must be conducted in a properly functioning chemical fume hood. This is critical to prevent the inhalation of dust particles or vapors, which can cause respiratory irritation.[1][2]

• Ventilation: Ensure adequate general laboratory ventilation to complement the localized exhaust of the fume hood.[3][4]

Administrative Controls: Safe Work Practices

Administrative controls are the standard operating procedures that minimize risk.

• Restricted Access: Clearly demarcate areas where 3-(Benzyloxy)-5-chloropyridine is being handled and restrict access to authorized personnel only.

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[1][5] Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

• Labeling: Ensure all containers of 3-(Benzyloxy)-5-chloropyridine are clearly and accurately labeled according to GHS standards.

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and proper use of PPE are critical for preventing direct contact with 3-(Benzyloxy)-5-chloropyridine. The precautionary statement P280 specifically mandates the use of protective gloves, eye protection, and face protection.[1]

Eye and Face Protection: Shielding Against Serious Damage

Given the high risk of serious eye damage, robust eye and face protection is non-negotiable.[1]

• Safety Goggles: Wear tightly fitting chemical splash goggles that conform to EN 166 (EU) or NIOSH (US) standards.[3]

• Face Shield: In addition to goggles, a face shield must be worn whenever there is a risk of splashes or when handling larger quantities of the material.[5][6] Contact lenses should not be worn when working with this substance.[5]

Skin Protection: Preventing Irritation and Toxicity

To prevent skin irritation and potential toxic effects from dermal absorption, appropriate skin protection is essential.[1][2]

• Gloves: Wear appropriate protective gloves to prevent skin exposure.[2] While the specific SDS for 3-(Benzyloxy)-5-chloropyridine does not specify the glove type, guidance for handling pyridine derivatives often recommends nitrile gloves.[7] It is crucial to inspect gloves for any signs of degradation or perforation before use and to practice proper glove removal techniques to avoid contaminating your hands.[6]

• Lab Coat: A clean, buttoned lab coat must be worn to protect against accidental skin contact.[7]

• Additional Protective Clothing: For larger scale operations or situations with a higher risk of exposure, consider fire/flame resistant and impervious clothing.[3]

Respiratory Protection: A Precautionary Measure

While engineering controls should be the primary means of respiratory protection, a respirator may be necessary in certain situations, such as a spill or a failure of the ventilation system.

• Respirator Use: If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[3] All respirator use must be in accordance with a comprehensive respiratory protection program that includes training, fit-testing, and medical surveillance, as described in OSHA 1910.134.[5]

Operational and Disposal Plans: From Benchtop to Waste Stream

A meticulous plan for the entire lifecycle of the chemical in the laboratory is essential for maintaining a safe environment.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational, and all necessary PPE is readily available and in good condition.

• Weighing: Conduct all weighing of the solid material within the fume hood to minimize the risk of inhaling dust.

• Dissolution: Add the solid to the solvent slowly to avoid splashing.

• Reaction: Keep the reaction vessel closed and within the fume hood for the duration of the experiment.

• Post-Handling: After handling, decontaminate the work area and any equipment used.

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For minor spills, contain the spill with an inert absorbent material.

• Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it in a sealed container for disposal.[3]

• Decontaminate: Clean the spill area thoroughly.

Disposal Plan

All waste containing 3-(Benzyloxy)-5-chloropyridine must be treated as hazardous waste.

• Waste Collection: Collect all contaminated materials, including gloves, absorbent pads, and empty containers, in a designated, labeled, and sealed hazardous waste container.

• Disposal: The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not dispose of this chemical down the drain.

Visualizing the PPE Decision-Making Process

The following diagram illustrates the logical flow for selecting the appropriate level of PPE based on the experimental context.

Caption: PPE selection workflow for handling 3-(Benzyloxy)-5-chloropyridine.

By adhering to these guidelines, researchers can confidently and safely work with 3-(Benzyloxy)-5-chloropyridine, fostering a secure environment conducive to groundbreaking scientific discovery.

References

• CP Lab Safety. (n.d.). 3-Benzyloxy-5-chloro-2-methoxypyridine, min 98%, 100 grams. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: Pyridine. Retrieved from [Link]

• Sdfine. (n.d.). Chemwatch GHS SDS 1282: PYRIDINE. Retrieved from [Link]

• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• GOV.UK. (2024). Pyridine: incident management. Retrieved from [Link]

• PubChem. (n.d.). 3-(Benzyloxy)-5-bromopyridine. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

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